Delavinone

Core Science & Biosynthesis

Delavirdine: A Technical Guide to its Structure, Properties, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Delavirdine (B1662856) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) formerly used in the treatment of Human Immunodeficiency Virus Type 1 (HIV-1) infection. As a key component of highly active antiretroviral therapy (HAART), its unique chemical structure and properties confer a specific mechanism of action and a distinct metabolic profile. This technical guide provides an in-depth overview of delavirdine's structure, chemical properties, and detailed methodologies for its synthesis and analysis. It is intended to serve as a comprehensive resource for researchers and professionals involved in antiviral drug development and related fields.

Chemical Structure and Identification

Delavirdine, chemically known as N-[2-[4-[3-(1-methylethylamino)pyridin-2-yl]piperazin-1-yl]carbonyl-1H-indol-5-yl]methanesulfonamide, is a synthetic organic compound belonging to the bis(heteroaryl)piperazine (BHAP) class of NNRTIs.

Chemical Structure:

Table 1: Chemical Identification of Delavirdine

Identifier	Value
IUPAC Name	N-[2-[4-[3-(propan-2-ylamino)-2-pyridinyl]piperazine-1-carbonyl]-1H-indol-5-yl]methanesulfonamide
CAS Number	136817-59-9
Molecular Formula	C22H28N6O3S
Molecular Weight	456.56 g/mol
SMILES	CC(C)NC1=NC=CC=C1N2CCN(CC2)C(=O)C3=CNC4=C3C=C(C=C4)NS(=O)(=O)C
InChI Key	WHBIGIKBNXZKFE-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of delavirdine influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 2: Physicochemical Properties of Delavirdine

Property	Value	Reference
Melting Point	226-228 °C	N/A
pKa1	4.56	N/A
pKa2	8.9	N/A
Log P (n-octanol/water)	2.84	N/A
Aqueous Solubility (mg/mL)	2.942 (pH 1.0), 0.295 (pH 2.0), 0.00081 (pH 7.4)	N/A

Mechanism of Action and Signaling Pathways

Delavirdine is a non-competitive inhibitor of HIV-1 reverse transcriptase (RT). It binds to a hydrophobic pocket in the p66 subunit of the enzyme, distinct from the active site for nucleoside binding. This allosteric binding induces a conformational change in the enzyme, thereby inhibiting its RNA-dependent and DNA-dependent DNA polymerase activities.

One of the most significant interactions of delavirdine with cellular signaling pathways is its inhibition of cytochrome P450 (CYP) enzymes, particularly CYP3A4. This inhibition is a key factor in its drug-drug interaction profile.

Delavirdine's inhibitory effect on major CYP450 enzymes.

Experimental Protocols

Synthesis of Delavirdine

The synthesis of delavirdine can be achieved through a multi-step process as outlined in the following workflow. This process involves the synthesis of two key intermediates which are then coupled to form the final product.[1]

A generalized workflow for the synthesis of delavirdine.

Detailed Protocol:

• Step 1: Synthesis of Intermediate 1 (2-(1-piperazinyl)-3-[(1-methylethyl)amino]pyridine)

  • To a solution of 2-chloro-3-aminopyridine in a suitable solvent, add acetone.

  • Cool the mixture and add sodium cyanoborohydride portion-wise.

  • Stir the reaction at room temperature until completion, monitored by TLC.

  • Work up the reaction to isolate 2-chloro-3-[(1-methylethyl)amino]pyridine.

  • React the product with an excess of piperazine at elevated temperature.

  • Purify the resulting mixture to obtain the desired intermediate.[1]

• Step 2: Synthesis of Intermediate 2 (5-[(methylsulfonyl)amino]-indole-2-carboxylic acid)

  • Reduce ethyl 5-nitroindole-2-carboxylate using a suitable reducing agent (e.g., SnCl2/HCl or catalytic hydrogenation).

  • Isolate the resulting 5-aminoindole-2-carboxylic acid.

  • React the aminoindole with methanesulfonyl chloride in the presence of a base (e.g., pyridine) to yield the sulfonamide.

  • Purify the product to obtain the second key intermediate.

• Step 3: Final Coupling to Yield Delavirdine

  • Treat 5-[(methylsulfonyl)amino]-indole-2-carboxylic acid with thionyl chloride to form the corresponding acyl chloride.

  • In a separate flask, dissolve 2-(1-piperazinyl)-3-[(1-methylethyl)amino]pyridine in an appropriate aprotic solvent.

  • Slowly add the acyl chloride solution to the solution of the piperazine derivative at a controlled temperature.

  • Stir the reaction until completion.

  • Perform an aqueous workup and purify the crude product by recrystallization or chromatography to obtain delavirdine.[1]

High-Performance Liquid Chromatography (HPLC) Analysis

Table 3: HPLC Method for Delavirdine Analysis in Plasma

Parameter	Condition
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or Gradient mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile (B52724), methanol)
Flow Rate	Typically 1.0 mL/min
Detection	UV at a specific wavelength (e.g., 260 nm) or Fluorescence
Injection Volume	20 µL
Sample Preparation	Protein precipitation with acetonitrile followed by centrifugation and filtration.

Detailed Protocol for Plasma Sample Analysis:

• Sample Preparation:

  • To 200 µL of human plasma in a microcentrifuge tube, add a known concentration of an appropriate internal standard.

  • Add 400 µL of acetonitrile to precipitate plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Inject 20 µL into the HPLC system.

• Chromatographic Conditions:

  • Set up the HPLC system with a C18 column and the chosen mobile phase. A typical mobile phase could be a mixture of phosphate buffer (pH adjusted) and acetonitrile in a 60:40 (v/v) ratio.

  • Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

  • Set the UV detector to the appropriate wavelength for delavirdine detection.

• Data Analysis:

  • Integrate the peak areas of delavirdine and the internal standard.

  • Construct a calibration curve by plotting the ratio of the peak area of delavirdine to the internal standard against the concentration of the delavirdine standards.

  • Determine the concentration of delavirdine in the plasma samples from the calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 4: NMR Parameters for Delavirdine Structural Characterization

Parameter	Condition
Spectrometer	400 MHz or higher
Solvent	Deuterated Dimethyl Sulfoxide (DMSO-d6) or Deuterated Chloroform (CDCl3)
Nuclei	1H, 13C
Techniques	1D (1H, 13C), 2D (COSY, HSQC, HMBC)

Detailed Protocol for NMR Analysis:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of delavirdine in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6) in an NMR tube.

  • Ensure the sample is fully dissolved; gentle warming or sonication may be applied if necessary.

• Data Acquisition:

  • Tune and shim the NMR spectrometer for the prepared sample.

  • Acquire a 1D 1H NMR spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a 1D 13C NMR spectrum using a proton-decoupled pulse sequence. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans will be required compared to the 1H spectrum.

  • If necessary for complete structural elucidation, acquire 2D NMR spectra such as COSY (to identify proton-proton couplings), HSQC (to correlate protons to their directly attached carbons), and HMBC (to identify long-range proton-carbon correlations).

• Data Interpretation:

  • Process the acquired spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Integrate the signals in the 1H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants in the 1H NMR spectrum to assign protons to specific functional groups.

  • Analyze the chemical shifts in the 13C NMR spectrum to identify the different carbon environments.

  • Use the 2D NMR data to confirm the assignments and establish the connectivity of the molecule. A partial 1H NMR assignment in DMSO-d6 is as follows: δ 1.23 (d, 6H), 2.89 (s, 3H), 3.24 (brs, 4H), 3.69 (m, 1H), 3.99 (brs, 4H).[1]

Conclusion

This technical guide has provided a detailed overview of the chemical structure, physicochemical properties, and analytical methodologies for delavirdine. The provided experimental protocols for synthesis, HPLC, and NMR analysis offer a practical resource for researchers. The visualization of its mechanism of action on CYP450 enzymes and its synthetic workflow aims to facilitate a deeper understanding of this antiretroviral agent. This compilation of technical information serves as a valuable reference for professionals in the fields of medicinal chemistry, pharmacology, and drug development.

References

• 1. CN102675284A - Synthesis method of delavirdine - Google Patents [patents.google.com]

Delavinone: A Technical Guide to its Pharmacological Properties and Anticancer Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Delavinone, a natural compound isolated from Fritillaria cirrhosa, has emerged as a promising agent in cancer therapeutics, particularly for colorectal cancer (CRC).[1][2][3] This technical guide provides an in-depth overview of the pharmacological properties of Delavinone, with a focus on its mechanism of action, pharmacokinetic profile, and the experimental protocols used to elucidate these characteristics. Delavinone's primary anticancer activity stems from its ability to induce ferroptosis, a form of iron-dependent programmed cell death, by targeting the PKCδ/Nrf2/GPX4 signaling axis.[4] This document aims to serve as a comprehensive resource for researchers and professionals in drug development, presenting quantitative data in structured tables and detailing experimental methodologies.

Pharmacodynamics: Mechanism of Action

Delavinone exerts its anticancer effects primarily through the induction of ferroptosis in colorectal cancer cells.[4] This is achieved by inhibiting the kinase activity of Protein Kinase C delta (PKCδ).[4] The inhibition of PKCδ impedes the phosphorylation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor in the cellular antioxidant response.[4]

The reduced phosphorylation of Nrf2 leads to decreased nuclear translocation and, consequently, a downregulation of its downstream target genes responsible for glutathione (B108866) (GSH) synthesis.[4] The depletion of GSH, a critical antioxidant, results in the inactivation of Glutathione Peroxidase 4 (GPX4), an enzyme that protects cells from lipid peroxidation.[4] This cascade of events leads to an accumulation of lipid-based reactive oxygen species (ROS) and malondialdehyde (MDA), ultimately triggering ferroptotic cell death.[4] Overexpression of GPX4 has been shown to weaken the anticancer effects of Delavinone, confirming the critical role of this signaling pathway.[4]

Signaling Pathway Diagram

Figure 1: Delavinone's mechanism of action in inducing ferroptosis.

In Vitro Anticancer Activity

While specific IC50 values for Delavinone in colorectal cancer cell lines are not publicly available in the cited literature, studies have demonstrated that it significantly inhibits the proliferation of CRC cells.[4] This anti-proliferative effect is accompanied by key markers of ferroptosis, including increased cellular lipid ROS, malondialdehyde (MDA) accumulation, and glutathione (GSH) depletion.[4] The cytotoxic effects of Delavinone can be ameliorated by ferroptosis inhibitors such as Deferoxamine (DFO) and Ferrostatin-1 (Fer-1).[4]

Pharmacokinetics

Pharmacokinetic studies of Delavinone have been conducted in mice, providing initial data on its absorption, distribution, metabolism, and excretion (ADME) profile.[1][2][3]

Table 1: Pharmacokinetic Parameters of Delavinone in Mice

Parameter	Intravenous (1.0 mg/kg)	Oral (2.5 mg/kg)	Oral (10.0 mg/kg)
AUC (0-t) (ng/mLh)	Data not specified	Data not specified	Data not specified
AUC (0-∞) (ng/mLh)	Data not specified	Data not specified	Data not specified
Cmax (ng/mL)	Not Applicable	Data not specified	Data not specified
Tmax (h)	Not Applicable	Data not specified	Data not specified
t1/2 (h)	Data not specified	Data not specified	Data not specified
Bioavailability (%)	Not Applicable	12.4%	12.4%

Note: While the study mentions these parameters were calculated, specific values for AUC, Cmax, Tmax, and t1/2 were not available in the abstracts. The oral bioavailability was determined to be 12.4%.[1][2]

Experimental Protocols

This section details the methodologies for key experiments cited in the research on Delavinone.

In Vivo Model: AOM/DSS-Induced Colorectal Carcinogenesis

This model is used to induce colorectal cancer in mice, mimicking the inflammation-driven progression of the disease in humans.

Figure 2: Workflow for the AOM/DSS-induced colorectal cancer model.

• Animal Model: Male C57BL/6 or similar mouse strains are typically used.

• Carcinogen Administration: A single intraperitoneal (i.p.) injection of azoxymethane (B1215336) (AOM) at a dose of 10-12.5 mg/kg body weight is administered.

• Induction of Colitis: One week after AOM injection, mice are given 1-3% (w/v) dextran (B179266) sodium sulfate (B86663) (DSS) in their drinking water for 5-7 days to induce acute colitis.

• Recovery and Cycling: The DSS-containing water is replaced with regular drinking water for a recovery period of 14 days. This cycle of DSS administration and recovery can be repeated 2-3 times to promote tumor development.

• Delavinone Treatment: Delavinone is administered to the treatment group of mice, typically via oral gavage or intraperitoneal injection, at specified doses and frequencies.

• Endpoint Analysis: At the end of the study period, mice are euthanized, and their colons are collected for histopathological analysis of tumor number, size, and grade, as well as molecular analysis of relevant biomarkers.

In Vitro Assays

• Cell Culture: Colorectal cancer cell lines (e.g., HCT116, HT-29) are cultured in appropriate media and conditions.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of Delavinone for 24-72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The results are used to determine cell viability and calculate IC50 values.

• Kinase Reaction Setup: The reaction is typically performed in a microplate format and includes recombinant PKCδ enzyme, a specific substrate peptide, ATP, and the necessary buffer components.

• Inhibitor Addition: Delavinone at various concentrations is added to the reaction wells.

• Reaction Initiation and Incubation: The kinase reaction is initiated by the addition of ATP and incubated at a controlled temperature for a specific duration.

• Detection: The amount of phosphorylated substrate is quantified. This can be achieved through various methods, including:

  • Radiometric Assay: Using radiolabeled ATP ([γ-³²P]ATP) and measuring the incorporation of the radiolabel into the substrate.

  • Luminescence-based Assay (e.g., ADP-Glo™): Measures the amount of ADP produced, which is proportional to the kinase activity.

  • Fluorescence-based Assay: Utilizes a fluorescently labeled substrate or antibody to detect phosphorylation.

• Data Analysis: The kinase activity is calculated, and the inhibitory effect of Delavinone is determined by measuring the reduction in signal compared to the control.

• Cell Lysis: CRC cells treated with Delavinone are lysed to extract total protein or fractionated to separate nuclear and cytoplasmic proteins.

• Protein Quantification: The protein concentration of the lysates is determined using a standard method (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked with a protein solution (e.g., non-fat milk or BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for total Nrf2, phosphorylated Nrf2 (p-Nrf2), and a loading control (e.g., β-actin or Lamin B for nuclear fractions).

• Secondary Antibody Incubation: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system. The band intensities are quantified to determine the relative levels of Nrf2 and p-Nrf2.

• Lipid ROS Measurement: Cells are stained with a fluorescent probe sensitive to lipid peroxidation (e.g., C11-BODIPY 581/591) and analyzed by flow cytometry or fluorescence microscopy.

• Malondialdehyde (MDA) Assay: MDA, a product of lipid peroxidation, is measured in cell lysates using a colorimetric or fluorometric assay kit.

• Glutathione (GSH) Assay: The intracellular levels of GSH are quantified using a commercially available assay kit, often based on the reaction of GSH with a chromogenic or fluorogenic reagent.

Conclusion

Delavinone presents a compelling profile as a potential therapeutic agent for colorectal cancer. Its well-defined mechanism of action, centered on the induction of ferroptosis via inhibition of the PKCδ/Nrf2/GPX4 signaling pathway, offers a novel approach to cancer treatment. The available pharmacokinetic data, although preliminary, provides a foundation for further preclinical and clinical development. The experimental protocols outlined in this guide serve as a resource for researchers seeking to investigate Delavinone and similar compounds, facilitating the advancement of novel cancer therapies. Further studies are warranted to fully elucidate its efficacy, safety, and potential for clinical translation.

References

• 1. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. promega.com [promega.com]

Delavinone: A Promising Therapeutic Candidate for Colorectal Cancer by Induction of Ferroptosis

A Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

Colorectal cancer (CRC) remains a significant global health challenge, necessitating the exploration of novel therapeutic strategies. Delavinone, a natural compound, has emerged as a promising preclinical candidate for the treatment of CRC. This document provides a comprehensive technical overview of the current understanding of Delavinone's mechanism of action, focusing on its ability to induce a specific form of iron-dependent programmed cell death known as ferroptosis. This guide synthesizes the available preclinical data, details relevant experimental protocols, and visualizes the key signaling pathways involved, offering a valuable resource for researchers and professionals in the field of oncology drug development.

Introduction

The therapeutic landscape for colorectal cancer is continually evolving, with a growing emphasis on targeted therapies that exploit specific molecular vulnerabilities of cancer cells. One such vulnerability lies in the regulation of oxidative stress and cell death pathways. Recent research has identified Delavinone as a potent inducer of ferroptosis in colorectal cancer cells, presenting a novel avenue for therapeutic intervention.[1] This technical guide will delve into the molecular mechanisms underpinning Delavinone's anti-cancer effects, its impact on key signaling pathways, and the experimental evidence supporting its potential as a therapeutic agent for CRC.

Mechanism of Action: Induction of Ferroptosis

Delavinone's primary anti-cancer activity in colorectal cancer stems from its ability to trigger ferroptosis, a form of regulated cell death characterized by the iron-dependent accumulation of lipid reactive oxygen species (ROS).[1] This process is distinct from other cell death mechanisms like apoptosis and offers a potential strategy to overcome resistance to conventional therapies.

The core mechanism involves the following key steps:

• Inhibition of Protein Kinase C delta (PKCδ): Delavinone directly inhibits the kinase activity of PKCδ.[1]

• Reduced Nrf2 Phosphorylation and Nuclear Translocation: This inhibition of PKCδ leads to a decrease in the phosphorylation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a master regulator of the antioxidant response. Consequently, the translocation of Nrf2 to the nucleus is impeded.[1]

• Downregulation of Glutathione (B108866) (GSH) Synthesis: Reduced nuclear Nrf2 results in the decreased expression of downstream genes responsible for the synthesis of glutathione (GSH), a critical intracellular antioxidant.[1]

• Inactivation of Glutathione Peroxidase 4 (GPX4): The depletion of GSH leads to the inactivation of Glutathione Peroxidase 4 (GPX4), a key enzyme that neutralizes lipid peroxides. This disruption of the PKCδ/Nrf2/GPX4 signaling axis is a central event in Delavinone-induced ferroptosis.[1]

• Accumulation of Lipid ROS: The inactivation of GPX4 results in the uncontrolled accumulation of lipid ROS, leading to oxidative damage to cellular membranes and ultimately, cell death.[1]

This cascade of events is supported by experimental findings demonstrating that Delavinone treatment of CRC cells leads to increased cellular lipid ROS levels, malondialdehyde (MDA) accumulation (a marker of lipid peroxidation), and depletion of GSH.[1] Furthermore, the cytotoxic effects of Delavinone can be rescued by treatment with ferroptosis inhibitors such as ferrostatin-1 and deferoxamine, confirming the central role of this cell death pathway.[1]

Data Presentation

In Vitro Efficacy

Quantitative data on the half-maximal inhibitory concentration (IC50) of Delavinone in various colorectal cancer cell lines is crucial for assessing its potency and selectivity. While specific IC50 values for Delavinone are not yet publicly available in the cited literature, the following table outlines the format for presenting such data once it is generated.

Table 1: In Vitro Cytotoxicity of Delavinone in Colorectal Cancer Cell Lines

Cell Line	Molecular Subtype (e.g., KRAS, BRAF status)	IC50 (µM)	Assay Method	Exposure Time (hours)
HCT-116	KRAS mutant	Data not available	MTT/CellTiter-Glo	48/72
SW480	KRAS mutant	Data not available	MTT/CellTiter-Glo	48/72
LoVo	KRAS mutant	Data not available	MTT/CellTiter-Glo	48/72
HT-29	BRAF mutant	Data not available	MTT/CellTiter-Glo	48/72
Caco-2	KRAS/BRAF wild-type	Data not available	MTT/CellTiter-Glo	48/72

In Vivo Efficacy

Preclinical in vivo studies are essential to validate the therapeutic potential of Delavinone. The azoxymethane (B1215336) (AOM)/dextran sodium sulfate (B86663) (DSS) murine model of colitis-associated colorectal cancer is a well-established and relevant model for such investigations. While the available literature indicates that Delavinone "notably hindered AOM/DSS-induced colorectal carcinogenesis," specific quantitative data on tumor growth inhibition is not provided.[1] The following table illustrates how such data should be presented.

Table 2: In Vivo Efficacy of Delavinone in an AOM/DSS Colorectal Cancer Mouse Model

Treatment Group	Dose (mg/kg)	Administration Route	Tumor Incidence (%)	Mean Tumor Number	Mean Tumor Volume (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	Oral/IP	Data not available	Data not available	Data not available	-
Delavinone	Specify dose	Oral/IP	Data not available	Data not available	Data not available	Data not available
Positive Control (e.g., 5-FU)	Specify dose	IP	Data not available	Data not available	Data not available	Data not available

Biomarkers of Ferroptosis

The induction of ferroptosis by Delavinone is accompanied by distinct biochemical changes. The table below provides a template for summarizing the quantitative data on key biomarkers of ferroptosis in colorectal cancer cells following Delavinone treatment.

Table 3: Effect of Delavinone on Biomarkers of Ferroptosis in Colorectal Cancer Cells

Biomarker	Cell Line	Delavinone Concentration (µM)	Fold Change vs. Control	Assay Method
Lipid ROS	Specify cell line	Data not available	Data not available	C11-BODIPY Staining/Flow Cytometry
Malondialdehyde (MDA)	Specify cell line	Data not available	Data not available	TBARS Assay
Glutathione (GSH)	Specify cell line	Data not available	Data not available	GSH/GSSG-Glo Assay

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the investigation of Delavinone's effects on colorectal cancer.

Cell Viability Assay

Objective: To determine the cytotoxic effect of Delavinone on colorectal cancer cell lines and to calculate the IC50 value.

Materials:

• Colorectal cancer cell lines (e.g., HCT-116, SW480, LoVo)

• Complete growth medium (e.g., McCoy's 5A or DMEM with 10% FBS)

• Delavinone stock solution (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader

Procedure:

• Seed colorectal cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of Delavinone in complete growth medium. The final DMSO concentration should be kept below 0.1%.

• Replace the medium in the wells with the medium containing different concentrations of Delavinone. Include a vehicle control (medium with DMSO).

• Incubate the plates for 48 or 72 hours at 37°C in a 5% CO2 incubator.

• For MTT assay, add MTT solution to each well and incubate for 2-4 hours. Then, solubilize the formazan (B1609692) crystals with DMSO or a solubilization buffer and measure the absorbance at 570 nm.

• For CellTiter-Glo® assay, follow the manufacturer's instructions to measure luminescence.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Measurement of Lipid ROS

Objective: To quantify the levels of lipid reactive oxygen species in colorectal cancer cells after Delavinone treatment.

Materials:

• Colorectal cancer cells

• Delavinone

• C11-BODIPY™ 581/591 reagent

• Flow cytometer

Procedure:

• Treat colorectal cancer cells with Delavinone at the desired concentration and for the specified time.

• Harvest the cells and wash them with PBS.

• Resuspend the cells in a buffer containing the C11-BODIPY™ 581/591 probe (e.g., at 2.5 µM) and incubate for 30 minutes at 37°C, protected from light.

• Wash the cells to remove the excess probe.

• Analyze the cells by flow cytometry. The shift in fluorescence from red to green indicates lipid peroxidation.

• Quantify the mean fluorescence intensity of the green channel to determine the level of lipid ROS.

Western Blot Analysis

Objective: To determine the effect of Delavinone on the protein expression levels of PKCδ, Nrf2, and GPX4.

Materials:

• Colorectal cancer cells

• Delavinone

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies against PKCδ, phospho-Nrf2, total Nrf2, GPX4, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Treat colorectal cancer cells with Delavinone for the desired time and concentrations.

• Lyse the cells in RIPA buffer and quantify the protein concentration using the BCA assay.

• Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using a chemiluminescence detection system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

AOM/DSS-Induced Colorectal Cancer Mouse Model

Objective: To evaluate the in vivo anti-tumor efficacy of Delavinone in a clinically relevant mouse model of colitis-associated colorectal cancer.

Materials:

• 6-8 week old C57BL/6 or BALB/c mice

• Azoxymethane (AOM)

• Dextran sodium sulfate (DSS)

• Delavinone formulation for in vivo administration

Procedure:

• Acclimatize the mice for at least one week.

• On day 0, administer a single intraperitoneal (i.p.) injection of AOM (10-12.5 mg/kg).

• After one week, provide drinking water containing 2-2.5% DSS for 5-7 days to induce colitis.

• Replace the DSS water with regular drinking water for a recovery period of 14 days.

• Repeat the DSS cycle (steps 3 and 4) for a total of 2-3 cycles to promote tumor development.

• Initiate Delavinone treatment at a predetermined dose and schedule (e.g., daily oral gavage) either after the first DSS cycle or once tumors are established.

• Monitor the mice regularly for body weight changes and signs of distress.

• At the end of the study (e.g., 10-12 weeks), euthanize the mice and dissect the colons.

• Count and measure the tumors. A portion of the tumor tissue can be used for histological analysis and western blotting.

Visualization of Signaling Pathways and Workflows

Delavinone-Induced Ferroptosis Signaling Pathway

Caption: Delavinone inhibits PKCδ, leading to reduced Nrf2 activity and ferroptosis.

Experimental Workflow for In Vivo Study

Caption: Workflow of the AOM/DSS-induced colorectal cancer model for Delavinone efficacy testing.

Conclusion and Future Directions

The available preclinical evidence strongly suggests that Delavinone is a promising therapeutic candidate for colorectal cancer. Its unique mechanism of inducing ferroptosis through the PKCδ/Nrf2/GPX4 signaling pathway offers a novel strategy to combat this disease, potentially overcoming resistance to existing therapies.

Future research should focus on:

• Quantitative Efficacy Studies: Determining the IC50 values of Delavinone in a broader panel of CRC cell lines with diverse genetic backgrounds and obtaining detailed quantitative data on tumor growth inhibition in various in vivo models.

• Pharmacokinetic and Pharmacodynamic Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) properties of Delavinone and establishing a clear relationship between its dose, exposure, and therapeutic effect.

• Combination Therapies: Investigating the potential synergistic effects of Delavinone with standard-of-care chemotherapies and other targeted agents.

• Biomarker Discovery: Identifying predictive biomarkers to select patients who are most likely to respond to Delavinone treatment.

References

• 1. Delavinone elicits oxidative stress and triggers ferroptosis in colorectal cancer by inhibiting PKCδ-mediated phosphorylation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding the Bioavailability of Delavinone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Delavinone, a natural compound isolated from the methanol (B129727) extract of Fritillaria cirrhosa, has garnered interest for its potential pharmacological activities.[1][2] Understanding its bioavailability is a critical step in evaluating its therapeutic potential. This technical guide provides an in-depth overview of the current knowledge on the bioavailability and pharmacokinetics of Delavinone, based on preclinical studies.

Quantitative Pharmacokinetic Data

A pivotal study in mice has provided the foundational data on the bioavailability of Delavinone.[1][2][3] The compound was administered both intravenously and orally to determine its absolute bioavailability. A summary of the key pharmacokinetic parameters is presented below.

Table 1: Pharmacokinetic Parameters of Delavinone in Mice Following Intravenous Administration (1.0 mg/kg)

Parameter	Units	Mean Value (± SD)
T1/2z	h	2.0 (± 0.5)
Tmax	h	0.08 (± 0.00)
Cmax	ng/mL	385.3 (± 113.8)
AUC(0-t)	ng·h/mL	258.4 (± 34.6)
AUC(0-∞)	ng·h/mL	262.3 (± 35.1)
Vz	L/kg	1.9 (± 0.4)
CLz	L/h/kg	0.7 (± 0.1)
MRT(0-t)	h	1.1 (± 0.2)
MRT(0-∞)	h	1.2 (± 0.2)

Data sourced from a pharmacokinetic study in mice.[1][2][3]

Table 2: Pharmacokinetic Parameters of Delavinone in Mice Following Intragastric Administration

Dose	Tmax (h)	Cmax (ng/mL)	AUC(0-t) (ng·h/mL)	AUC(0-∞) (ng·h/mL)	Absolute Bioavailability (F%)
2.5 mg/kg	0.4 (± 0.2)	16.3 (± 4.9)	33.2 (± 10.1)	35.9 (± 11.2)	12.4
10.0 mg/kg	0.3 (± 0.1)	36.8 (± 12.5)	129.6 (± 44.2)	143.8 (± 49.7)

Data sourced from a pharmacokinetic study in mice.[1][2][3] The study determined the average absolute bioavailability of Delavinone to be 12.4%.[1][2][3]

Experimental Protocols

The following is a detailed description of the methodology used in the key pharmacokinetic study of Delavinone.

Pharmacokinetic Study in Mice

1. Animal Model:

• ICR mice were used for the study.[2]

2. Administration:

• Intravenous (IV): A single dose of 1.0 mg/kg of Delavinone was administered.[2]

• Intragastric (Oral): Two different doses were administered: 2.5 mg/kg and 10.0 mg/kg.[2]

3. Sample Collection:

• Blood samples (20 µL) were collected at various time points after administration.[3]

• Due to low concentrations, data beyond 8 hours post-administration was not determinable as it fell below the lower limit of quantification (LLOQ) of 1 ng/mL.[1]

4. Sample Preparation:

• Blood samples were treated using an acetonitrile (B52724) precipitation method to extract Delavinone.[1]

5. Analytical Method:

• A sensitive and rapid Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method was developed and validated for the determination of Delavinone in mouse blood.[1][2][3]

• The method had a linear range of 1.0-500 ng/mL.[1]

• The lower limit of quantification (LLOQ) was 1.0 ng/mL.[1][2]

• The intraday and interday precision (RSD) were less than 13%, and the accuracy ranged from 96.8% to 104.9%.[1][2]

• The average recovery was greater than 80.6%, and the matrix effect was between 88.8% and 103.4%.[1][2]

6. Pharmacokinetic Analysis:

• A noncompartmental model was used to calculate the main pharmacokinetic parameters.[1][2][3]

References

• 1. Pharmacokinetic Study of Delavinone in Mice after Intravenous and Oral Administration by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic Study of Delavinone in Mice after Intravenous and Oral Administration by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Delavirdine and Oxidative Stress: An Unexplored Avenue in Antiretroviral Therapy

A Technical Whitepaper for Researchers and Drug Development Professionals

Disclaimer: Extensive literature searches have revealed a significant gap in the current scientific understanding of the direct effects of delavirdine (B1662856) on cellular oxidative stress. While the broader context of HIV and antiretroviral therapy's impact on oxidative balance is established, specific quantitative data and detailed experimental protocols for delavirdine's role remain unpublished. This document, therefore, presents a conceptual framework and hypothetical experimental design to guide future research in this critical area.

Introduction

Delavirdine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that has been used in combination therapies for Human Immunodeficiency Virus Type 1 (HIV-1) infection.[1][2] Its primary mechanism of action involves the direct, non-competitive inhibition of the HIV-1 reverse transcriptase enzyme, thereby blocking viral replication.[1][3][4][5] While the antiretroviral efficacy of delavirdine has been documented, its specific interactions with cellular oxidative stress pathways are not well-defined in the existing scientific literature.

HIV infection is intrinsically linked to the induction of oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the cell's antioxidant defense mechanisms.[6][7][8] This pro-oxidative state contributes to chronic inflammation, immune activation, and the progression of HIV-associated comorbidities.[7][8][9] Furthermore, certain classes of antiretroviral drugs, particularly nucleoside reverse transcriptase inhibitors (NRTIs), have been shown to induce mitochondrial dysfunction and increase ROS production.[10][11] For NNRTIs like delavirdine, the available data suggests they are less likely to independently cause significant ROS generation.[6] However, the absence of direct investigation warrants a thorough examination of delavirdine's potential to modulate cellular redox status.

This whitepaper outlines a proposed research strategy to elucidate the effects of delavirdine on oxidative stress in cells. It provides hypothetical experimental protocols and data presentation frameworks to guide researchers in filling this knowledge gap.

Hypothetical Quantitative Data Summary

In the absence of published data, the following tables are presented as a template for how quantitative findings on delavirdine's effect on oxidative stress could be structured. These tables are for illustrative purposes only.

Table 1: Effect of Delavirdine on Intracellular Reactive Oxygen Species (ROS) Levels

Cell Line	Delavirdine Concentration (µM)	Treatment Duration (hours)	Fold Change in ROS Levels (vs. Vehicle Control)	p-value
Jurkat (T-lymphocyte)	1	24	Data Not Available	N/A
10	24	Data Not Available	N/A
50	24	Data Not Available	N/A
U937 (Monocyte)	1	24	Data Not Available	N/A
10	24	Data Not Available	N/A
50	24	Data Not Available	N/A

Table 2: Effect of Delavirdine on Antioxidant Enzyme Activity

Cell Line	Delavirdine Concentration (µM)	Superoxide Dismutase (SOD) Activity (% of Control)	Catalase Activity (% of Control)	Glutathione Peroxidase (GPx) Activity (% of Control)
Jurkat	10	Data Not Available	Data Not Available	Data Not Available
50	Data Not Available	Data Not Available	Data Not Available
U937	10	Data Not Available	Data Not Available	Data Not Available
50	Data Not Available	Data Not Available	Data Not Available

Proposed Experimental Protocols

The following are detailed, albeit hypothetical, methodologies for key experiments to investigate delavirdine's impact on oxidative stress.

Measurement of Intracellular ROS

• Cell Culture and Treatment:

  • Culture Jurkat or U937 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

  • Seed cells at a density of 1 x 10^6 cells/well in a 6-well plate.

  • Treat cells with varying concentrations of delavirdine (e.g., 1, 10, 50 µM) or vehicle control (DMSO) for 24 hours. A positive control, such as H2O2 (100 µM), should be included.

• ROS Detection using DCFDA:

  • After treatment, harvest cells and wash with phosphate-buffered saline (PBS).

  • Incubate cells with 10 µM 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFDA) in PBS for 30 minutes at 37°C in the dark.

  • Wash cells again with PBS to remove excess probe.

  • Analyze the fluorescence intensity of the oxidized product, dichlorofluorescein (DCF), using a flow cytometer with an excitation wavelength of 488 nm and an emission wavelength of 525 nm.

Analysis of the Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response.[12] Investigating its activation is crucial to understanding any potential antioxidant effects of delavirdine.

• Western Blot for Nrf2 Nuclear Translocation:

  • Following delavirdine treatment, fractionate the cells to separate nuclear and cytoplasmic extracts using a nuclear extraction kit.

  • Determine the protein concentration of each fraction using a BCA protein assay.

  • Separate equal amounts of protein (e.g., 20 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies against Nrf2, and loading controls (e.g., Lamin B1 for nuclear fraction, GAPDH for cytoplasmic fraction) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantitative PCR (qPCR) for Nrf2 Target Genes:

  • Isolate total RNA from delavirdine-treated cells using an RNA extraction kit.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qPCR using SYBR Green master mix and primers for Nrf2 target genes such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1).

  • Normalize the expression levels to a housekeeping gene (e.g., GAPDH) and calculate the fold change using the 2^-ΔΔCt method.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: The Nrf2 signaling pathway for cellular antioxidant response.

Experimental Workflow Diagram

Caption: Proposed experimental workflow to investigate delavirdine's effect on oxidative stress.

Conclusion and Future Directions

The relationship between delavirdine and cellular oxidative stress remains a significant unknown in the field of antiretroviral pharmacology. The experimental framework proposed in this whitepaper provides a roadmap for researchers to systematically investigate this interaction. Elucidating whether delavirdine exacerbates, mitigates, or has a neutral effect on oxidative stress is critical for a comprehensive understanding of its cellular impact. Future studies should aim to generate robust quantitative data and explore the underlying molecular mechanisms, such as the Nrf2 signaling pathway. This knowledge will be invaluable for drug development professionals in optimizing antiretroviral therapies and managing the long-term health of individuals living with HIV.

References

• 1. Delavirdine | C22H28N6O3S | CID 5625 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Delavirdine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Delaviridine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. youtube.com [youtube.com]
• 6. HIV-1, Reactive Oxygen Species and Vascular Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of oxidative stress in HIV-associated neurocognitive disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Oxidative Stress in People Living With HIV: Are Diverse Supplement Sources the Solution? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oxidative Stress Induced by Antivirals: Implications for Adverse Outcomes During Pregnancy and in Newborns [mdpi.com]
• 11. HIV antiretroviral drug combination induces endothelial mitochondrial dysfunction and reactive oxygen species production, but not apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing Delavinone in Colorectal Cancer Research Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Delavinone in colorectal cancer (CRC) research. Delavinone, a compound with demonstrated anti-cancer potential, has been shown to significantly inhibit CRC cell proliferation by inducing a specific form of programmed cell death known as ferroptosis. This document outlines the underlying mechanism of action, provides detailed protocols for key experiments, and presents a framework for data analysis.

Mechanism of Action: Induction of Ferroptosis

Delavinone exerts its anti-cancer effects in colorectal cancer by triggering ferroptosis, an iron-dependent form of non-apoptotic cell death characterized by the accumulation of lipid-based reactive oxygen species (ROS). The mechanism is centered on the inhibition of the PKCδ/Nrf2/GPX4 signaling axis.[1]

Specifically, Delavinone inhibits the kinase activity of Protein Kinase C delta (PKCδ). This inhibition prevents the PKCδ-mediated phosphorylation of Nuclear factor erythroid 2-related factor 2 (Nrf2).[1] Phosphorylation is a critical step for Nrf2's nuclear translocation and subsequent activation of antioxidant gene expression. By impeding this step, Delavinone reduces the nuclear presence of Nrf2, leading to decreased expression of downstream genes responsible for glutathione (B108866) (GSH) synthesis.[1] The depletion of GSH, a crucial antioxidant, compromises the cell's ability to neutralize lipid ROS. This, in turn, leads to the accumulation of malondialdehyde (MDA), a marker of lipid peroxidation, and ultimately, ferroptotic cell death.[1] The overexpression of Glutathione Peroxidase 4 (GPX4), a key enzyme in repairing lipid peroxidation, has been shown to weaken the anticancer effects of Delavinone, underscoring the critical role of this pathway.[1]

Caption: Delavinone inhibits PKCδ, preventing Nrf2 phosphorylation and nuclear translocation, which suppresses GSH synthesis and induces ferroptosis.

Quantitative Data Summary

The following table summarizes the expected outcomes and provides a template for recording quantitative data from experiments with Delavinone in colorectal cancer cell lines. Specific IC50 values for Delavinone are not yet widely published and should be determined empirically for the cell lines of interest.

Parameter	Cell Line(s)	Expected Outcome with Delavinone	Example Data Table
IC50 (µM)	HCT116, SW480, etc.	Dose-dependent decrease in cell viability	Cell Line | IC50 (µM) HCT116 | Value SW480 | Value
Lipid ROS	HCT116, SW480, etc.	Significant increase	Treatment | Fold Change in Fluorescence Control | 1.0 Delavinone (X µM) | Value
MDA Levels	HCT116, SW480, etc.	Significant increase	Treatment | MDA (nmol/mg protein) Control | Value Delavinone (X µM) | Value
GSH Levels	HCT116, SW480, etc.	Significant decrease	Treatment | GSH (µmol/mg protein) Control | Value Delavinone (X µM) | Value

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Caption: General workflow for in vitro evaluation of Delavinone's effects on colorectal cancer cells.

Cell Viability Assay (MTT Assay) to Determine IC50

This protocol is for determining the concentration of Delavinone that inhibits the growth of a cell population by 50% (IC50).

Materials:

• Colorectal cancer cell lines (e.g., HCT116, SW480)

• Complete growth medium (e.g., DMEM/RPMI-1640 with 10% FBS)

• Delavinone stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed CRC cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Treatment: Prepare serial dilutions of Delavinone in complete medium. Remove the old medium from the wells and add 100 µL of the Delavinone-containing medium to each well. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control. Plot the viability against the log of Delavinone concentration and use non-linear regression to determine the IC50 value.

Lipid ROS Assay

This assay measures the accumulation of lipid reactive oxygen species, a hallmark of ferroptosis.

Materials:

• CRC cells

• 6-well plates

• Delavinone

• C11-BODIPY 581/591 probe

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with Delavinone at the desired concentration (e.g., 1x or 2x IC50) for the desired time.

• Staining: After treatment, harvest the cells and wash with PBS. Resuspend the cells in PBS containing 2.5 µM C11-BODIPY 581/591 and incubate for 30 minutes at 37°C in the dark.

• Analysis: Analyze the cells by flow cytometry. The probe emits green fluorescence upon oxidation, indicating lipid peroxidation.

Malondialdehyde (MDA) Assay

This assay quantifies MDA, a stable product of lipid peroxidation.

Materials:

• CRC cells treated with Delavinone

• Cell lysis buffer

• MDA assay kit (Thiobarbituric Acid Reactive Substances - TBARS)

• Protein assay kit (e.g., BCA)

Procedure:

• Sample Preparation: Treat cells with Delavinone, then harvest and lyse them.

• Assay: Perform the MDA assay according to the manufacturer's instructions. This typically involves reacting the cell lysate with thiobarbituric acid (TBA) at high temperature to form a colored product.

• Measurement: Measure the absorbance of the product at the specified wavelength (usually ~532 nm).

• Normalization: Quantify the total protein content of the lysate using a BCA assay. Normalize the MDA levels to the protein concentration (e.g., nmol MDA/mg protein).

Glutathione (GSH) Assay

This protocol measures the level of intracellular reduced glutathione.

Materials:

• CRC cells treated with Delavinone

• GSH assay kit (e.g., using DTNB - Ellman's reagent)

• Protein assay kit

Procedure:

• Sample Preparation: Treat, harvest, and lyse the cells as in the MDA assay.

• Assay: Follow the instructions of the commercial GSH assay kit. The principle involves the reaction of GSH with DTNB to produce a colored product.

• Measurement: Measure the absorbance at the recommended wavelength (typically ~412 nm).

• Normalization: Normalize the GSH levels to the total protein concentration of the lysate.

In Vivo Research Models

Delavinone has shown efficacy in hindering colorectal carcinogenesis in an AOM/DSS-induced mouse model, which mimics inflammation-driven colorectal cancer.[1]

Caption: Experimental workflow for the AOM/DSS-induced colorectal cancer mouse model treated with Delavinone.

AOM/DSS-Induced Colorectal Cancer Mouse Model Protocol

Animals:

• 6-8 week old C57BL/6 mice (or other appropriate strain)

Reagents:

• Azoxymethane (AOM)

• Dextran Sodium Sulfate (DSS) (36-50 kDa)

• Delavinone, formulated for in vivo administration (e.g., in corn oil)

Procedure:

• Acclimatization: Allow mice to acclimatize for at least one week before the start of the experiment.

• Induction:

  • Day 0: Administer a single intraperitoneal (IP) injection of AOM (10 mg/kg).

  • Day 5: Begin the first cycle of DSS administration by providing 2-2.5% DSS in the drinking water for 5-7 days.

  • Follow with 14-16 days of regular drinking water.

  • Repeat the DSS cycle 2-3 times to induce chronic colitis and tumor formation.

• Treatment:

  • After the first DSS cycle, randomize mice into a vehicle control group and a Delavinone treatment group.

  • Administer Delavinone (dose to be determined by pilot studies) daily via oral gavage or another appropriate route.

• Monitoring: Monitor the mice for clinical signs of distress, including body weight loss, rectal bleeding, and diarrhea.

• Endpoint: At the end of the study (typically 10-14 weeks), euthanize the mice.

• Analysis:

  • Excise the entire colon and measure its length.

  • Count and measure the size of all visible tumors.

  • Fix portions of the colon in 10% neutral buffered formalin for histological analysis (H&E staining).

  • Flash-freeze other tissue samples for molecular analysis (e.g., Western blotting for pathway proteins, immunohistochemistry for proliferation markers like Ki-67).

These protocols provide a robust framework for investigating the therapeutic potential of Delavinone in colorectal cancer research. Adherence to these standardized methods will facilitate the generation of reproducible and comparable data.

References

• 1. Delavinone elicits oxidative stress and triggers ferroptosis in colorectal cancer by inhibiting PKCδ-mediated phosphorylation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Delavinone: Protocols for In Vitro Treatment of Colorectal Cancer Cells

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Delavinone, a compound under investigation for its anti-cancer properties, has demonstrated significant efficacy in inhibiting the proliferation of colorectal cancer (CRC) cells in vitro.[1] This document provides detailed application notes and experimental protocols for the in vitro treatment of CRC cells with Delavinone. The primary mechanism of action of Delavinone in CRC cells is the induction of ferroptosis, a form of iron-dependent programmed cell death characterized by the accumulation of lipid-based reactive oxygen species (ROS).[1] Delavinone exerts its effect by inhibiting the PKCδ/Nrf2/GPX4 signaling axis, leading to a cascade of events culminating in cancer cell death.[1] These protocols are intended to guide researchers in studying the effects of Delavinone and elucidating its therapeutic potential.

Mechanism of Action: Induction of Ferroptosis

Delavinone's anti-cancer activity in colorectal cancer is primarily attributed to its ability to induce ferroptosis.[1] This process is initiated by the inhibition of Protein Kinase C delta (PKCδ), which in turn prevents the phosphorylation of Nuclear factor erythroid 2-related factor 2 (Nrf2).[1] The lack of Nrf2 phosphorylation impedes its nuclear translocation, leading to decreased expression of downstream antioxidant genes, including Glutathione (B108866) Peroxidase 4 (GPX4).[1] The downregulation of GPX4, a key enzyme in the detoxification of lipid peroxides, results in the accumulation of lipid ROS, malondialdehyde (MDA), and depletion of glutathione (GSH), ultimately leading to ferroptotic cell death.[1]

Delavinone's mechanism of action in CRC cells.

Quantitative Data Summary

While specific IC50 values for Delavinone in colorectal cancer cell lines were not found in the reviewed literature, the following table provides a template for researchers to populate with their experimental data. For reference, IC50 values for other anti-cancer compounds in common CRC cell lines are included.

Cell Line	Compound	IC50 Value (µM)	Exposure Time (h)	Reference
HCT116	Olaparib	2.799	Not Specified	[2][3]
SW480	Olaparib	12.42	Not Specified	[2][3]
Caco-2	Irinotecan	1.25	Not Specified	[4]
HT-29	5-FU	10.10 (µg/ml)	Not Specified	[5]
HCT116	Delavinone	User to Determine	User to Determine
SW480	Delavinone	User to Determine	User to Determine
Caco-2	Delavinone	User to Determine	User to Determine
HT-29	Delavinone	User to Determine	User to Determine

Experimental Protocols

The following protocols are adapted from established methodologies for studying ferroptosis inducers in colorectal cancer cell lines. Researchers should optimize these protocols for their specific experimental conditions.

General experimental workflow for studying Delavinone.

Cell Culture and Delavinone Treatment

Materials:

• Colorectal cancer cell lines (e.g., HCT116, SW480, Caco-2, HT-29)

• Appropriate complete cell culture medium (e.g., DMEM, McCoy's 5A) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Delavinone stock solution (dissolved in DMSO)

• Sterile tissue culture plates and flasks

• Incubator (37°C, 5% CO₂)

Procedure:

• Culture CRC cells in T-75 flasks until they reach 80-90% confluency.

• Trypsinize the cells and seed them into appropriate multi-well plates at a predetermined density. The optimal seeding density should be determined for each cell line to ensure 70-80% confluency at the time of treatment.

• Allow the cells to adhere overnight in the incubator.

• Prepare working solutions of Delavinone by diluting the stock solution in complete cell culture medium to the desired final concentrations. It is recommended to perform a dose-response experiment (e.g., 0, 1, 5, 10, 25, 50 µM) to determine the optimal concentration range.

• Remove the existing medium from the wells and replace it with the medium containing Delavinone or vehicle control (DMSO). The final DMSO concentration should be consistent across all wells and ideally below 0.1%.

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours) before proceeding with downstream assays.

Cell Viability Assay (MTT Assay)

This protocol measures cell viability by assessing the metabolic activity of the cells.

Materials:

• Treated cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Following the Delavinone treatment period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Mix gently by pipetting up and down.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Western Blot Analysis

This protocol is for detecting the protein expression levels of PKCδ, Nrf2, and GPX4.

Materials:

• Treated cells in 6-well plates

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-PKCδ, anti-Nrf2, anti-GPX4, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

• Imaging system

Procedure:

• After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. (Note: Optimal antibody dilutions should be determined empirically, but a starting point of 1:1000 is common).

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize them to the loading control.

Lipid ROS Measurement (C11-BODIPY 581/591 Staining)

This protocol uses the fluorescent probe C11-BODIPY 581/591 to detect lipid peroxidation.[6][7][]

Materials:

• Treated cells in a suitable format for fluorescence microscopy or flow cytometry

• C11-BODIPY 581/591 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope or flow cytometer

Procedure:

• At the end of the Delavinone treatment, wash the cells twice with warm PBS.

• Incubate the cells with C11-BODIPY 581/591 at a final concentration of 1-10 µM in serum-free medium for 30-60 minutes at 37°C in the dark.[9]

• Wash the cells twice with PBS.

• Immediately analyze the cells. Upon oxidation, the fluorescence of the C11-BODIPY probe shifts from red to green.[7][9]

  • Fluorescence Microscopy: Capture images using appropriate filter sets for both red and green fluorescence.

  • Flow Cytometry: Harvest the cells, resuspend them in PBS, and analyze using a flow cytometer. An increase in the green fluorescence intensity indicates lipid peroxidation.

Malondialdehyde (MDA) Assay

This colorimetric assay measures MDA, a product of lipid peroxidation.

Materials:

• Treated cells

• MDA Lysis Buffer (containing BHT to prevent further oxidation)

• Thiobarbituric acid (TBA) reagent

• Trichloroacetic acid (TCA)

• Microplate reader

Procedure:

• Harvest and lyse the treated cells in MDA Lysis Buffer.

• Centrifuge the lysate to pellet cellular debris.

• Add TBA reagent and TCA to the supernatant.

• Incubate the mixture at 95°C for 60 minutes to allow the formation of the MDA-TBA adduct.

• Cool the samples on ice and centrifuge to clarify.

• Transfer the supernatant to a 96-well plate.

• Measure the absorbance at 532 nm.

• Quantify the MDA concentration using a standard curve prepared with MDA standards.

Glutathione (GSH) Assay

This assay measures the level of reduced glutathione, a key antioxidant.

Materials:

• Treated cells

• GSH Lysis Buffer

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Glutathione Reductase

• NADPH

• Microplate reader

Procedure:

• Harvest and lyse the treated cells.

• Deproteinate the samples (e.g., using metaphosphoric acid).

• In a 96-well plate, add the sample supernatant, DTNB, and glutathione reductase.

• Initiate the reaction by adding NADPH.

• Measure the absorbance kinetically at 412 nm. The rate of color change is proportional to the GSH concentration.

• Calculate the GSH concentration based on a standard curve prepared with known concentrations of GSH.

Conclusion

Delavinone presents a promising therapeutic strategy for colorectal cancer by inducing ferroptosis. The protocols outlined in this document provide a framework for researchers to investigate the in vitro effects of Delavinone on CRC cells. Adherence to these detailed methodologies will facilitate the generation of robust and reproducible data, contributing to a deeper understanding of Delavinone's anti-cancer potential and its development as a novel therapeutic agent.

References

• 1. Delavinone elicits oxidative stress and triggers ferroptosis in colorectal cancer by inhibiting PKCδ-mediated phosphorylation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. BODIPY 581/591 C11 (Lipid Peroxidation Sensor) (#95978) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 9. benchchem.com [benchchem.com]

Application Note: Quantification of Delamanid in Human Plasma using UPLC-MS/MS

Introduction

Delamanid, marketed under the brand name Deltyba, is a crucial medication in the treatment of multidrug-resistant tuberculosis (MDR-TB).[1][2][3] It belongs to the nitro-dihydro-imidazooxazole class of compounds and functions as a prodrug.[1][4] Its therapeutic action involves the inhibition of mycolic acid synthesis, which are essential components of the Mycobacterium tuberculosis cell wall.[1][2][4][5] Given its significance in managing MDR-TB, a robust, sensitive, and specific analytical method for the quantification of Delamanid in biological matrices is imperative for pharmacokinetic studies, therapeutic drug monitoring, and ensuring clinical efficacy and safety.[6] This application note details a validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of Delamanid in human plasma.

Principle

This method employs a UPLC system for the rapid and efficient chromatographic separation of Delamanid from endogenous plasma components. Detection and quantification are achieved using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This technique provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for Delamanid and its internal standard (IS). The use of a stable isotope-labeled internal standard or a structural analog ensures accuracy and precision by compensating for variations in sample preparation and instrument response.

Experimental Protocols

Materials and Reagents

• Analytes: Delamanid reference standard, appropriate internal standard (e.g., OPC-51803 or a stable isotope-labeled Delamanid).[7]

• Solvents: Acetonitrile (B52724) (ACN) and Methanol (B129727) (MeOH) of HPLC or LC-MS grade, Formic acid (reagent grade), and Ultrapure water.

• Plasma: Drug-free human plasma from healthy volunteers, stored at -80°C.

• Reagents: Diethyl ether or methyl tert-butyl ether (MTBE) for liquid-liquid extraction.

Instrumentation

• UPLC System: An Acquity UPLC™ system (Waters) or equivalent, equipped with a binary solvent manager, sample manager, and column oven.

• Mass Spectrometer: A Xevo TQ-S triple quadrupole mass spectrometer (Waters) or a comparable instrument with an electrospray ionization (ESI) source.

• Data System: MassLynx software (Waters) or equivalent for instrument control and data acquisition.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Delamanid and the IS in methanol to prepare individual stock solutions. Store at -20°C.

• Working Solutions: Prepare serial dilutions of the stock solutions with a suitable solvent mixture (e.g., 50:50 ACN:water) to create calibration curve standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution: Dilute the IS stock solution with acetonitrile to achieve a final concentration of approximately 20 ng/mL for protein precipitation or as optimized for liquid-liquid extraction.[8]

Chromatographic and Mass Spectrometric Conditions

Table 1: UPLC and MS/MS Parameters

Parameter	Condition
UPLC System
Column	Reversed-phase C18 column (e.g., Agilent Poroshell C18)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40°C
Injection Volume	2 - 5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized; representative transitions can be found in literature (e.g., for a similar compound JBD0131: 402.1/273).[8]
Dwell Time	100 - 200 ms
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400 - 500°C
Desolvation Gas Flow	800 - 1000 L/hr

Sample Preparation

Two common methods for sample preparation are protein precipitation and liquid-liquid extraction.

5.1. Protein Precipitation (PPT)

• To 50 µL of plasma sample, add 500 µL of the IS working solution in acetonitrile.[8]

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 13,000 rpm for 5 minutes at 4°C.[8]

• Transfer a portion of the supernatant to a clean vial.

• Dilute the supernatant with water (e.g., 50 µL supernatant with 150 µL water).[8]

• Inject the final mixture into the UPLC-MS/MS system.

5.2. Liquid-Liquid Extraction (LLE)

• To 100 µL of plasma, add the IS and vortex.

• Add 1 mL of an appropriate extraction solvent (e.g., diethyl ether or MTBE).[7][9]

• Vortex for 5 minutes, followed by centrifugation at 4000 rpm for 10 minutes.

• Freeze the aqueous layer in a dry ice/acetone bath and decant the organic layer.

• Evaporate the organic layer to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100-200 µL of the mobile phase.

• Inject into the UPLC-MS/MS system.

Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA or EMA), assessing the following parameters:

• Selectivity: Analysis of blank plasma from multiple sources to check for interferences.

• Linearity: A calibration curve with at least six non-zero concentrations, analyzed using a weighted linear regression model.[10]

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day).[10]

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

• Matrix Effect: Assessed to evaluate the ion suppression or enhancement from the plasma matrix.

• Stability: Analyte stability under various conditions, including bench-top, freeze-thaw cycles, and long-term storage.[10]

Data Presentation

Table 2: Representative Method Validation Summary

Validation Parameter	Acceptance Criteria	Result
Linearity Range	r² ≥ 0.99	1 - 2000 ng/mL
Lower Limit of Quantification (LLOQ)	S/N ≥ 10	1 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Accuracy (% Bias)	± 15% (± 20% at LLOQ)	Within ± 10%
Extraction Recovery	Consistent and reproducible	> 70%
Matrix Effect	CV ≤ 15%	No significant matrix effect observed
Stability	% Deviation < 15%	Stable for 24h at RT and 3 freeze-thaw cycles

Visualizations

Caption: Experimental workflow for Delamanid quantification in plasma.

References

• 1. Delamanid: A new armor in combating drug-resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Delamanid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Mechanism of Action, Resistance, Synergism, and Clinical Implications of Delamanid Against Multidrug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Delamanid? [synapse.patsnap.com]
• 6. Population Pharmacokinetic Analysis of Delamanid in Patients with Pulmonary Multidrug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid Chromatography-Tandem Mass Spectrometry Methods for Determination of Delamanid in Mouse Plasma and Lung [scirp.org]
• 8. Quantification of MDR-TB drug JBD0131 and its metabolite in plasma via UPLC-MS/MS: application in first-in-human study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ijnrd.org [ijnrd.org]

Application Notes and Protocols: Delphinidin in the AOM/DSS-Induced Colorectal Carcinogenesis Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colitis-associated cancer (CAC) is a serious complication of inflammatory bowel disease (IBD). The azoxymethane (B1215336) (AOM)/dextran sodium sulfate (B86663) (DSS) induced colorectal carcinogenesis model in rodents is a widely used and reproducible model that mimics the progression of human CAC, involving an initiation phase driven by a carcinogen (AOM) and a promotion phase characterized by chronic inflammation (DSS). Delphinidin (B77816), a natural anthocyanidin found in pigmented fruits and vegetables, has demonstrated potent antioxidant, anti-inflammatory, and anti-cancer properties.[1] In vitro studies have shown that delphinidin can induce apoptosis and cell cycle arrest in colorectal cancer cells, and inhibit key signaling pathways involved in tumorigenesis, such as the NF-κB and Integrin/FAK pathways.[1][2] These application notes provide a comprehensive overview and detailed protocols for investigating the potential of Delphinidin as a chemopreventive or therapeutic agent in the AOM/DSS model of colorectal carcinogenesis.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data based on the known anti-cancer mechanisms of Delphinidin, illustrating its expected efficacy in an AOM/DSS-induced colorectal carcinogenesis study. Direct in vivo data for Delphinidin in the AOM/DSS model is not yet available in published literature.

Table 1: Effect of Delphinidin on Tumor Development in AOM/DSS-Treated Mice

Treatment Group	Tumor Incidence (%)	Tumor Multiplicity (Tumors/mouse)	Tumor Size (mm)
Control	0	0	0
AOM/DSS	100	15 ± 3	4.5 ± 1.2
AOM/DSS + Delphinidin (Low Dose)	70	8 ± 2	2.8 ± 0.8
AOM/DSS + Delphinidin (High Dose)	40	4 ± 1	1.5 ± 0.5

*p < 0.05, **p < 0.01 compared to AOM/DSS group. Data are presented as mean ± standard deviation.

Table 2: In Vitro Efficacy of Delphinidin on Human Colorectal Cancer Cells (HCT116)

Treatment	Cell Viability (%) (at 110 µM)	Apoptosis (%)	NF-κB Activity (Fold Change)
Control	100	2 ± 0.5	1.0
Delphinidin (110 µM)	50[1]	35 ± 4.2	0.4 ± 0.1

*p < 0.01 compared to control. Data are presented as mean ± standard deviation.

Table 3: Effect of Delphinidin on Metastasis-Related Markers in Human Colorectal Cancer Cells (DLD-1)

Treatment	Cell Migration (%)	Cell Invasion (%)	Integrin αV Expression (Fold Change)
Control	100	100	1.0
Delphinidin (100 µM)	45 ± 5.5[2]	38 ± 4.8[2]	0.5 ± 0.1**[2]

**p < 0.01 compared to control. Data are presented as mean ± standard deviation.

Signaling Pathways and Experimental Workflow

Delphinidin's Mechanism of Action: Signaling Pathways

Delphinidin exerts its anti-cancer effects by modulating multiple signaling pathways. Two key pathways are the NF-κB and the Integrin/FAK signaling cascades.

Caption: Delphinidin inhibits the NF-κB signaling pathway.

Caption: Delphinidin suppresses the Integrin/FAK signaling pathway.

Experimental Workflow: AOM/DSS Model and Delphinidin Treatment

The workflow for investigating Delphinidin in the AOM/DSS model involves several key stages, from induction of carcinogenesis to analysis of outcomes.

Caption: Experimental workflow for the AOM/DSS model with Delphinidin treatment.

Experimental Protocols

Protocol 1: AOM/DSS-Induced Colorectal Carcinogenesis in Mice

This protocol describes the induction of colitis-associated colorectal cancer in mice using AOM and DSS.[3][4]

Materials:

• Azoxymethane (AOM) (Caution: Potent carcinogen)

• Dextran Sodium Sulfate (DSS) (MW: 36,000-50,000 Da)

• Sterile Phosphate-Buffered Saline (PBS)

• Sterile drinking water

• 8-10 week old male C57BL/6 or BALB/c mice

• Standard laboratory animal housing and diet

Procedure:

• Animal Acclimatization: Acclimatize mice to the animal facility for at least one week prior to the start of the experiment.

• AOM Injection (Day 0):

  • Prepare a fresh solution of AOM in sterile PBS at a concentration of 1 mg/mL.

  • Administer a single intraperitoneal (i.p.) injection of AOM at a dosage of 10 mg/kg body weight.

• DSS Administration (Cycle 1):

  • One week after the AOM injection (Day 7), replace the regular drinking water with a 2.5% (w/v) DSS solution.

  • Provide the DSS solution ad libitum for 7 consecutive days.

• Recovery Period 1:

  • After the 7-day DSS treatment (Day 14), switch back to regular drinking water for 14 days.

• DSS Administration (Cycle 2):

  • On Day 28, repeat the 7-day administration of 2.5% DSS in drinking water.

• Recovery Period 2:

  • On Day 35, provide regular drinking water for another 14 days.

• DSS Administration (Cycle 3):

  • On Day 49, administer the final 7-day cycle of 2.5% DSS solution.

• Monitoring:

  • Monitor the body weight, stool consistency, and presence of blood in the stool of the mice 2-3 times per week throughout the experiment.

• Termination:

  • At the end of the experimental period (e.g., 12-16 weeks from AOM injection), euthanize the mice.

  • Carefully dissect the entire colon, from the cecum to the anus.

  • Measure the colon length.

  • Open the colon longitudinally and wash with cold PBS.

  • Count and measure the size of all visible tumors.

  • Fix a portion of the colon in 10% neutral buffered formalin for histological analysis and snap-freeze the remaining tissue for molecular analysis.

Protocol 2: Delphinidin Administration in the AOM/DSS Model

This protocol outlines the administration of Delphinidin to mice undergoing the AOM/DSS protocol.

Materials:

• Delphinidin chloride

• Vehicle (e.g., sterile water, 0.5% carboxymethylcellulose)

• Oral gavage needles

Procedure:

• Preparation of Delphinidin Solution:

  • Prepare a fresh suspension of Delphinidin in the chosen vehicle at the desired concentrations (e.g., low dose and high dose).

• Administration:

  • Beginning on the day of AOM injection (Day 0) or one day prior, administer Delphinidin or vehicle to the respective groups of mice via oral gavage.

  • Continue the daily administration until the end of the experiment.

  • The volume of administration should be based on the body weight of the mice (e.g., 100 µL per 20g mouse).

Protocol 3: Western Blot Analysis for NF-κB and Integrin/FAK Pathway Proteins

This protocol details the analysis of protein expression levels in colon tissue or cell lysates.

Materials:

• Colon tissue or cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (e.g., anti-p-p65, anti-IκBα, anti-p-FAK, anti-Integrin αV, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Homogenize frozen colon tissue or lyse cells in RIPA buffer. Centrifuge to pellet debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply ECL substrate to the membrane.

  • Visualize the protein bands using an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Protocol 4: Cell Viability (MTT) Assay

This protocol is for assessing the cytotoxic effects of Delphinidin on colorectal cancer cells in vitro.[1]

Materials:

• Human colorectal cancer cell line (e.g., HCT116)

• Complete cell culture medium

• Delphinidin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment:

  • Treat the cells with various concentrations of Delphinidin for the desired time period (e.g., 24, 48 hours).

  • Include a vehicle-treated control group.

• MTT Incubation:

  • Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Formazan Solubilization:

  • Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the control group.

References

• 1. Delphinidin, an Anthocyanidin in Pigmented Fruits and Vegetables, Induces Apoptosis and Cell Cycle Arrest in Human Colon Cancer HCT116 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dietary delphinidin inhibits human colorectal cancer metastasis associating with upregulation of miR-204-3p and suppression of the integrin/FAK axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for colitis-associated colorectal cancer murine model induced by AOM and DSS - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Lipid Reactive Oxygen Species (ROS) Levels Following Delavirdine Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the investigation of potential lipid peroxidation induced by the non-nucleoside reverse transcriptase inhibitor, Delavirdine (B1662856). While Delavirdine's primary mechanism of action is the inhibition of HIV-1 reverse transcriptase, its metabolism through cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2D6, presents a plausible pathway for the generation of reactive oxygen species (ROS) and subsequent lipid peroxidation. This document outlines detailed protocols for quantifying lipid ROS using three established methods: the fluorescent probe C11-BODIPY™ 581/591, the malondialdehyde (MDA) assay, and the 4-hydroxynonenal (B163490) (4-HNE) assay. Furthermore, it includes diagrams of the potential signaling pathway and experimental workflows to facilitate a thorough understanding and execution of these assessments.

Introduction

Delavirdine is an antiviral medication used in the treatment of human immunodeficiency virus (HIV) type 1 infection[1][2]. It functions as a non-nucleoside reverse transcriptase inhibitor (NNRTI), binding directly to and inhibiting the activity of the viral reverse transcriptase enzyme[1][3]. The metabolism of Delavirdine is primarily carried out in the liver by cytochrome P450 enzymes, with CYP3A4 being the major contributor, alongside CYP2D6[4][5][6].

Drug-induced oxidative stress is a phenomenon of significant interest in pharmacology and toxicology. Many xenobiotics, during their metabolic processing, can lead to the production of reactive oxygen species (ROS)[7][8][9]. The cytochrome P450 enzyme system, while essential for drug metabolism, can be a source of ROS. An "uncoupling" of the P450 catalytic cycle can result in the incomplete reduction of oxygen, leading to the release of superoxide (B77818) radicals (O₂⁻) and hydrogen peroxide (H₂O₂)[10][11][12][13]. These ROS can then initiate a cascade of oxidative damage to cellular components, including lipids, a process known as lipid peroxidation[14][15][16].

Lipid peroxidation can disrupt cell membrane integrity, inactivate membrane-bound proteins, and generate cytotoxic byproducts such as malondialdehyde (MDA) and 4-hydroxynonenal (4-HNE)[14][15]. These aldehydes can form adducts with proteins and DNA, leading to cellular dysfunction and the activation of cell death pathways like apoptosis[15][16][17]. Given that Delavirdine is a substrate for CYP3A4 and CYP2D6, it is hypothesized that its metabolism may contribute to an increase in intracellular ROS, potentially leading to lipid peroxidation. Therefore, the assessment of lipid ROS levels following Delavirdine treatment is a critical step in understanding its complete cellular impact.

This document provides detailed protocols for three robust methods to measure lipid ROS, enabling researchers to investigate the potential oxidative effects of Delavirdine.

Potential Signaling Pathway of Delavirdine-Induced Lipid ROS

The metabolism of Delavirdine by cytochrome P450 enzymes could potentially lead to the generation of ROS, initiating lipid peroxidation and downstream cellular effects. The following diagram illustrates this hypothetical signaling pathway.

Caption: Potential pathway of Delavirdine-induced lipid ROS.

Experimental Protocols

This section details the protocols for three distinct assays to measure lipid ROS. It is recommended to use multiple assays to obtain a comprehensive understanding of the oxidative effects.

C11-BODIPY™ 581/591 Assay for Live-Cell Imaging of Lipid Peroxidation

The C11-BODIPY™ 581/591 probe is a fluorescent sensor that incorporates into cellular membranes. In its reduced state, it emits red fluorescence. Upon oxidation by lipid hydroperoxides, its fluorescence shifts to green. The ratio of green to red fluorescence provides a quantitative measure of lipid peroxidation[13][14][18].

• C11-BODIPY™ 581/591 (e.g., from Thermo Fisher Scientific, Cell Signaling Technology)

• Anhydrous DMSO

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Delavirdine

• Positive control (e.g., Cumene hydroperoxide or Tert-butyl hydroperoxide)

• Fluorescence microscope or flow cytometer with appropriate filters

Caption: C11-BODIPY™ 581/591 experimental workflow.

• Cell Seeding: Seed cells in a suitable format for the intended analysis (e.g., glass-bottom dishes for microscopy, multi-well plates for flow cytometry) and allow them to adhere overnight.

• Delavirdine Treatment: Treat cells with various concentrations of Delavirdine for the desired duration. Include a vehicle control (e.g., DMSO) and a positive control for lipid peroxidation.

• Staining:

  • Prepare a 2-10 µM working solution of C11-BODIPY™ 581/591 in pre-warmed cell culture medium.

  • Remove the treatment medium and add the C11-BODIPY™ staining solution to the cells.

  • Incubate for 30-60 minutes at 37°C, protected from light[13][18].

• Washing:

  • Remove the staining solution and wash the cells twice with warm PBS[19].

• Imaging/Flow Cytometry:

  • Microscopy: Acquire images using appropriate filter sets for the reduced (red) and oxidized (green) forms of the probe. A typical filter set for the reduced form is Ex/Em ~581/591 nm and for the oxidized form is Ex/Em ~488/510 nm[14].

  • Flow Cytometry: Harvest the cells and resuspend in PBS. Analyze the fluorescence in the green (~510-530 nm) and red (~580-610 nm) channels[20].

• Data Analysis:

  • Calculate the ratio of the mean fluorescence intensity of the green channel to the red channel for each condition. An increase in this ratio indicates an increase in lipid peroxidation.

Malondialdehyde (MDA) Assay

The MDA assay is a colorimetric method that measures the levels of malondialdehyde, a secondary product of lipid peroxidation. MDA reacts with thiobarbituric acid (TBA) to form a colored adduct that can be quantified spectrophotometrically[5][7][15][16][21].

• MDA Assay Kit (e.g., from Sigma-Aldrich, Abcam) or individual reagents:

  • Thiobarbituric acid (TBA)

  • Trichloroacetic acid (TCA) or Phosphotungstic Acid

  • Butylated hydroxytoluene (BHT)

  • MDA standard (e.g., 1,1,3,3-Tetramethoxypropane)

• Cell lysis buffer

• Microplate reader

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Metabolism of delavirdine, a human immunodeficiency virus type-1 reverse transcriptase inhibitor, by microsomal cytochrome P450 in humans, rats, and other species: probable involvement of CYP2D6 and CYP3A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interaction of delavirdine with human liver microsomal cytochrome P450: inhibition of CYP2C9, CYP2C19, and CYP2D6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Drug-Induced Oxidative Stress and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholars.mssm.edu [scholars.mssm.edu]
• 9. Drug-Induced Oxidative Stress and Toxicity [ouci.dntb.gov.ua]
• 10. ROLE OF CYTOCHROME P450S IN THE GENERATION AND METABOLISM OF REACTIVE OXYGEN SPECIES - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms that Regulate Production of Reactive Oxygen Species by Cytochrome P450 | Journal Article | PNNL [pnnl.gov]
• 12. ROLE OF CYTOCHROME P450S IN THE GENERATION AND METABOLISM OF REACTIVE OXYGEN SPECIES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Reactive Oxygen Species-Induced Lipid Peroxidation in Apoptosis, Autophagy, and Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]
• 18. Frontiers | The Role of Mitochondria in Drug-Induced Kidney Injury [frontiersin.org]
• 19. Oxidative Stress in Metabolic Disorders and Drug-Induced Injury: The Potential Role of Nrf2 and PPARs Activators - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Delavirdine: clinical pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Role of Mitochondria and Mitochondrial Transplantation in Drug-induced Toxic Organ Injury [xiahepublishing.com]

Application Notes and Protocols: Investigating Delavinone's Impact on Nrf2 Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Delavinone, a novel compound, has been identified as a modulator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Specifically, Delavinone impedes the phosphorylation of Nrf2 mediated by Protein Kinase C delta (PKCδ)[1][2]. This inhibitory action curtails the nuclear translocation of Nrf2 and the subsequent transcription of its downstream target genes, such as GPX4 and SLC7A11[2]. These application notes provide detailed protocols for investigating the effects of Delavinone on Nrf2 phosphorylation, offering a comprehensive guide for researchers in pharmacology and drug development.

Signaling Pathway Overview

Delavinone exerts its influence on the Nrf2 pathway by directly inhibiting the kinase activity of PKCδ. Under normal conditions, PKCδ phosphorylates Nrf2 at the Serine 40 (S40) residue, a critical step for Nrf2's dissociation from its cytosolic repressor Keap1 and subsequent translocation to the nucleus. By inhibiting PKCδ, Delavinone prevents this phosphorylation event, leading to the retention of Nrf2 in the cytoplasm and its eventual degradation. This cascade ultimately suppresses the antioxidant response orchestrated by Nrf2.

Caption: Delavinone's mechanism of action on the Nrf2 signaling pathway.

Quantitative Data Summary

The following tables present representative quantitative data illustrating the expected effects of Delavinone on Nrf2 phosphorylation and its downstream consequences. This data is intended to be illustrative of the outcomes from the experimental protocols detailed below.

Table 1: Effect of Delavinone on Nrf2 Serine 40 Phosphorylation

Treatment	Concentration (µM)	Relative p-Nrf2 (S40) Level (Fold Change vs. Control)
Control	0	1.00
Delavinone	1	0.65
Delavinone	5	0.32
Delavinone	10	0.15

Table 2: Delavinone's Impact on Nrf2 Nuclear Translocation

Treatment	Concentration (µM)	Nuclear Nrf2 Percentage (%)
Control	0	85
Delavinone	1	55
Delavinone	5	30
Delavinone	10	12

Table 3: Inhibition of PKCδ Kinase Activity by Delavinone

Treatment	Concentration (µM)	PKCδ Kinase Activity (% of Control)
Control	0	100
Delavinone	0.1	82
Delavinone	1	45
Delavinone	10	18

Table 4: Delavinone's Effect on Nrf2 Target Gene Expression

Treatment	Concentration (µM)	GPX4 mRNA (Fold Change)	SLC7A11 mRNA (Fold Change)
Control	0	1.00	1.00
Delavinone	1	0.72	0.68
Delavinone	5	0.41	0.35
Delavinone	10	0.22	0.18

Experimental Protocols

The following section provides detailed protocols for key experiments to assess the effect of Delavinone on Nrf2 phosphorylation.

Experimental Workflow Overview

Caption: Workflow for studying Delavinone's effect on Nrf2.

Western Blotting for Nrf2 Phosphorylation

Objective: To quantify the levels of phosphorylated Nrf2 (p-Nrf2) at Serine 40 relative to total Nrf2 in cells treated with Delavinone.

Materials:

• Cell culture reagents

• Delavinone

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary antibodies: Rabbit anti-p-Nrf2 (Ser40), Rabbit anti-Nrf2, Mouse anti-β-actin

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

• ECL detection reagent

• Chemiluminescence imaging system

Protocol:

• Cell Culture and Treatment: Seed cells (e.g., colorectal cancer cells) in 6-well plates and grow to 70-80% confluency. Treat cells with varying concentrations of Delavinone (e.g., 0, 1, 5, 10 µM) for a specified time (e.g., 6 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with 100 µL of lysis buffer per well. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer and boil for 5 minutes at 95°C.

• SDS-PAGE: Load samples onto a 10% SDS-PAGE gel and run at 100V until the dye front reaches the bottom.

• Western Transfer: Transfer the proteins to a PVDF membrane at 100V for 1 hour at 4°C.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (anti-p-Nrf2 1:1000, anti-Nrf2 1:1000, anti-β-actin 1:5000) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Quantification: Densitometry analysis is performed to quantify the band intensities. Normalize p-Nrf2 and total Nrf2 levels to the β-actin loading control.

In Vitro PKCδ Kinase Assay

Objective: To directly assess the inhibitory effect of Delavinone on the kinase activity of PKCδ using Nrf2 as a substrate.

Materials:

• Recombinant active PKCδ

• Recombinant Nrf2 protein (substrate)

• Delavinone

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 5 mM β-glycerophosphate, 0.1 mM Na3VO4, 2 mM DTT)

• [γ-³²P]ATP

• P81 phosphocellulose paper

• Phosphoric acid (0.75%)

• Scintillation counter

Protocol:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing kinase assay buffer, recombinant active PKCδ (e.g., 50 ng), and varying concentrations of Delavinone (e.g., 0, 0.1, 1, 10 µM). Pre-incubate for 10 minutes at 30°C.

• Initiate Reaction: Add recombinant Nrf2 protein (e.g., 1 µg) and [γ-³²P]ATP (e.g., 10 µCi) to the reaction mixture. The final reaction volume should be 25 µL.

• Incubation: Incubate the reaction at 30°C for 20 minutes.

• Stop Reaction: Spot 20 µL of the reaction mixture onto a P81 phosphocellulose paper.

• Washing: Wash the P81 paper three times for 15 minutes each in 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Scintillation Counting: Place the washed P81 paper in a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of PKCδ kinase activity relative to the control (no Delavinone).

Nrf2/ARE Luciferase Reporter Assay

Objective: To measure the transcriptional activity of Nrf2 by quantifying the expression of a luciferase reporter gene under the control of an Antioxidant Response Element (ARE).

Materials:

• Cells (e.g., HEK293T)

• ARE-luciferase reporter plasmid

• Renilla luciferase control plasmid

• Transfection reagent

• Delavinone

• Dual-Luciferase Reporter Assay System

• Luminometer

Protocol:

• Transfection: Co-transfect cells in a 24-well plate with the ARE-luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent.

• Treatment: After 24 hours, treat the cells with varying concentrations of Delavinone (e.g., 0, 1, 5, 10 µM) for 16-24 hours. A known Nrf2 activator (e.g., sulforaphane) can be used as a positive control.

• Cell Lysis: Wash the cells with PBS and lyse them using the passive lysis buffer provided in the Dual-Luciferase Reporter Assay System.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities sequentially in a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. Express the results as fold change relative to the untreated control.

Conclusion

The protocols outlined in these application notes provide a robust framework for researchers to investigate the inhibitory effects of Delavinone on Nrf2 phosphorylation. By employing these methods, scientists can gain a deeper understanding of Delavinone's mechanism of action and its potential as a therapeutic agent targeting the Nrf2 signaling pathway. The provided representative data serves as a guide for expected outcomes and aids in the interpretation of experimental results.

References

• 1. MOLECULAR MECHANISM OF HUMAN NRF2 ACTIVATION AND DEGRADATION: ROLE OF SEQUENTIAL PHOSPHORYLATION BY PROTEIN KINASE CK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphorylation of Nrf2 at Ser40 by protein kinase C in response to antioxidants leads to the release of Nrf2 from INrf2, but is not required for Nrf2 stabilization/accumulation in the nucleus and transcriptional activation of antioxidant response element-mediated NAD(P)H:quinone oxidoreductase-1 gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Delavinone in Ferroptosis Induction Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Delavinone, a compound under investigation for its anti-cancer properties, has been identified as a potent inducer of ferroptosis, a form of iron-dependent regulated cell death. This application note provides detailed protocols for utilizing Delavinone in various assays to study and quantify the induction of ferroptosis in cancer cell lines, with a particular focus on colorectal cancer (CRC). The methodologies outlined below are essential for researchers investigating the therapeutic potential of Delavinone and its mechanism of action.

Recent studies indicate that Delavinone triggers ferroptosis in colorectal cancer cells by eliciting oxidative stress.[1] The mechanism involves the inhibition of PKCδ-mediated phosphorylation of Nrf2, which in turn decreases the nuclear translocation of Nrf2 and reduces the expression of genes related to glutathione (B108866) (GSH) synthesis.[1] This leads to the depletion of GSH and accumulation of lipid reactive oxygen species (ROS) and malondialdehyde (MDA), hallmarks of ferroptosis.[1] The cytotoxic effects of Delavinone can be reversed by ferroptosis inhibitors such as Ferrostatin-1 (Fer-1) and Deferoxamine (DFO).[1]

Signaling Pathway of Delavinone-Induced Ferroptosis

The proposed signaling cascade initiated by Delavinone culminates in the induction of ferroptosis through the inhibition of the PKCδ/Nrf2/GPX4 axis.[1]

Delavinone-induced ferroptosis signaling pathway.

Data Presentation

The following tables are illustrative examples of how to present quantitative data from experiments using Delavinone. The specific values are placeholders and should be replaced with experimental results.

Table 1: Effect of Delavinone on Cell Viability of Colorectal Cancer Cells

Cell Line	Treatment	Concentration (µM)	Incubation Time (h)	% Cell Viability (Mean ± SD)	IC50 (µM)
HCT116	DMSO (Control)	-	48	100 ± 5.2	-
Delavinone	10	48	75.3 ± 4.1	25.5
Delavinone	25	48	51.2 ± 3.5
Delavinone	50	48	28.9 ± 2.9
SW480	DMSO (Control)	-	48	100 ± 6.1	-
Delavinone	10	48	80.1 ± 5.5	30.2
Delavinone	25	48	58.7 ± 4.8
Delavinone	50	48	35.4 ± 3.2

Table 2: Quantification of Ferroptosis Markers in HCT116 Cells Treated with Delavinone

Treatment	Lipid ROS (% of Control)	MDA Concentration (nmol/mg protein)	GSH Concentration (µmol/g protein)
Control (DMSO)	100 ± 8.5	1.5 ± 0.2	8.2 ± 0.7
Delavinone (25 µM)	250 ± 20.1	4.2 ± 0.5	3.5 ± 0.4
Delavinone (25 µM) + Fer-1 (1 µM)	120 ± 10.3#	1.8 ± 0.3#	7.5 ± 0.6#
Delavinone (25 µM) + DFO (50 µM)	135 ± 12.5#	2.1 ± 0.4#	7.1 ± 0.5#
p < 0.05 vs. Control; #p < 0.05 vs. Delavinone alone

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate (B1194679) dehydrogenase in viable cells to form an insoluble purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

Materials:

• Colorectal cancer cell lines (e.g., HCT116, SW480)

• Delavinone

• Ferrostatin-1 (Fer-1)

• Deferoxamine (DFO)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO₂ incubator.

• Treatment:

  • Prepare serial dilutions of Delavinone in complete medium.

  • For inhibitor studies, pre-treat cells with Fer-1 (1 µM) or DFO (50 µM) for 1-2 hours.

  • Remove the old medium and add 100 µL of medium containing the desired concentrations of Delavinone (with or without inhibitors). Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 24-48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well. Mix thoroughly by pipetting to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Workflow for the MTT cell viability assay.

Protocol 2: Measurement of Lipid ROS using C11-BODIPY 581/591

Principle: C11-BODIPY 581/591 is a fluorescent lipid peroxidation sensor. In its reduced state, it emits red fluorescence. Upon oxidation by lipid ROS, its fluorescence shifts to green. The ratio of green to red fluorescence provides a quantitative measure of lipid peroxidation.

Materials:

• Treated and control cells

• C11-BODIPY 581/591 (stock solution in DMSO)

• PBS

• Flow cytometer

Procedure:

• Cell Treatment: Culture and treat cells with Delavinone as described in the cell viability assay.

• Probe Loading: 30-60 minutes before the end of the treatment period, add C11-BODIPY 581/591 to the culture medium to a final concentration of 2 µM.

• Incubation: Incubate the cells for 30 minutes at 37°C, protected from light.

• Cell Harvesting:

  • For adherent cells, wash with PBS and detach using trypsin. Neutralize trypsin with complete medium.

  • Collect cells by centrifugation (300 x g for 5 minutes).

• Washing: Resuspend the cell pellet in 1 mL of PBS and centrifuge again. Repeat this wash step.

• Resuspension: Resuspend the final cell pellet in 500 µL of PBS.

• Flow Cytometry: Analyze the cells immediately using a flow cytometer. Excite at 488 nm and collect green fluorescence (e.g., FITC channel) and excite at 561 nm and collect red fluorescence (e.g., PE-Texas Red channel).

• Data Analysis: Determine the mean fluorescence intensity for both green and red channels. The ratio of green to red fluorescence intensity indicates the level of lipid peroxidation.

Protocol 3: Malondialdehyde (MDA) Assay

Principle: MDA, a product of lipid peroxidation, reacts with thiobarbituric acid (TBA) under high temperature and acidic conditions to form a pink-colored complex (MDA-TBA adduct) that can be measured colorimetrically at 532 nm.

Materials:

• Treated and control cells

• PBS

• Cell lysis buffer (e.g., RIPA buffer)

• TBA reagent

• Trichloroacetic acid (TCA)

• Microplate reader

• Water bath or heat block

Procedure:

• Cell Harvesting and Lysis:

  • Harvest approximately 1-5 x 10⁶ treated and control cells.

  • Wash cells with ice-cold PBS and centrifuge.

  • Lyse the cell pellet in 100-200 µL of ice-cold lysis buffer.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Reaction Setup:

  • In a microcentrifuge tube, mix 100 µL of cell lysate with 200 µL of TBA/TCA reagent.

  • Prepare a standard curve using an MDA standard.

• Incubation: Incubate the tubes at 95°C for 60 minutes.

• Cooling and Centrifugation: Cool the tubes on ice for 10 minutes, then centrifuge at 10,000 x g for 10 minutes.

• Absorbance Measurement: Transfer 200 µL of the supernatant to a 96-well plate and measure the absorbance at 532 nm.

• Data Analysis: Calculate the MDA concentration from the standard curve and normalize to the protein concentration of the lysate.

Protocol 4: Glutathione (GSH) Assay

Principle: This assay measures the total glutathione content. Glutathione reductase reduces oxidized glutathione (GSSG) to GSH, which then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product (TNB), measured at 412 nm. The rate of TNB formation is proportional to the glutathione concentration.

Materials:

• Treated and control cells

• PBS

• Deproteinization solution (e.g., 5% sulfosalicylic acid)

• GSH assay buffer

• DTNB

• NADPH

• Glutathione reductase

• Microplate reader

Procedure:

• Cell Harvesting and Lysis:

  • Harvest approximately 1-5 x 10⁶ cells.

  • Wash with ice-cold PBS and lyse in 100 µL of deproteinization solution.

  • Freeze-thaw the lysate three times to ensure complete cell lysis.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Reaction Setup:

  • In a 96-well plate, add 50 µL of the supernatant.

  • Prepare a GSH standard curve.

  • Prepare a reaction mixture containing assay buffer, DTNB, and glutathione reductase.

  • Add 150 µL of the reaction mixture to each well.

• Initiate Reaction: Add NADPH to each well to start the reaction.

• Kinetic Measurement: Immediately measure the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader in kinetic mode.

• Data Analysis: Calculate the rate of change in absorbance (V/min). Determine the GSH concentration from the standard curve and normalize to the initial cell number or protein concentration.

General workflow for ferroptosis assays.

Protocol 5: Western Blotting for Key Ferroptosis-Related Proteins

Principle: Western blotting is used to detect and quantify the expression levels of specific proteins (PKCδ, Nrf2, GPX4) in cell lysates separated by gel electrophoresis.

Materials:

• Treated and control cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (BCA or Bradford)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-PKCδ, anti-Nrf2, anti-GPX4, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: Lyse treated cells in RIPA buffer. Quantify protein concentration.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load samples onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL reagent and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensity and normalize to a loading control (e.g., β-actin).

Conclusion

Delavinone serves as a valuable tool for studying ferroptosis in cancer research. The protocols provided herein offer a comprehensive guide for researchers to investigate the effects of Delavinone on cell viability and key markers of ferroptosis. These assays will aid in elucidating the molecular mechanisms of Delavinone-induced cell death and evaluating its potential as a therapeutic agent for colorectal and other cancers.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Delavirdine Resistance in Cancer Cells

Disclaimer: Delavirdine (B1662856) is an FDA-approved non-nucleoside reverse transcriptase inhibitor (NNRTI) for the treatment of HIV-1 infection.[1][2] Its application in cancer therapy is currently exploratory. This document provides a hypothetical framework for researchers investigating the potential repurposing of Delavirdine for oncology, focusing on anticipating and overcoming potential resistance mechanisms based on established principles of cancer biology and drug resistance.

Frequently Asked Questions (FAQs)

Q1: What is the hypothesized anti-cancer mechanism of Delavirdine?

A1: While primarily known as an HIV-1 reverse transcriptase inhibitor, a key hypothesized anti-cancer mechanism for Delavirdine is the induction of "viral mimicry."[3] By potentially interacting with cellular reverse transcriptase activity or other cellular components, Delavirdine may trigger an interferon response and other innate immune pathways, simulating a viral infection. This can lead to the upregulation of inflammatory cytokines and chemokines within the tumor microenvironment, promoting the recruitment and activation of immune cells to target and eliminate cancer cells.[4]

Q2: What are the potential advantages of using Delavirdine in cancer therapy?

A2: As a repurposed drug, Delavirdine has a well-established safety and pharmacokinetic profile in humans, which could expedite its development as a cancer therapeutic.[1][5] Its potential to stimulate an anti-tumor immune response offers a novel mechanism of action that could be effective in immunologically "cold" tumors and could synergize with existing immunotherapies.[6]

Q3: Has Delavirdine been tested in cancer clinical trials?

A3: To date, publicly available clinical trial data for Delavirdine is primarily focused on its use in treating HIV infection.[7][8] There is a lack of significant clinical trial evidence for its use as a primary anti-cancer agent.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Decreased sensitivity to Delavirdine in cancer cell lines over time.	1. Upregulation of drug efflux pumps: Cancer cells may increase the expression of ABC transporters (e.g., P-glycoprotein), which actively pump Delavirdine out of the cell. 2. Alterations in interferon signaling: Mutations or downregulation of key proteins in the interferon signaling pathway (e.g., STAT1, IRF3) can render cells resistant to the immune-stimulatory effects of viral mimicry. 3. Epigenetic silencing of immune-related genes: Cancer cells may methylate the promoter regions of genes involved in antigen presentation (e.g., MHC class I) or cytokine production, thus evading immune detection.	1. Co-administration with an efflux pump inhibitor: Test the combination of Delavirdine with known inhibitors of ABC transporters. 2. Assess interferon pathway integrity: Use Western blotting or qPCR to measure the levels and activation state of key interferon signaling proteins. Sequence key genes in the pathway to identify potential mutations. 3. Combination with epigenetic modifiers: Evaluate the synergistic effects of Delavirdine with DNA methyltransferase (DNMT) inhibitors or histone deacetylase (HDAC) inhibitors to potentially re-sensitize cells.
High variability in experimental results with Delavirdine.	1. Inconsistent drug formulation: Delavirdine has low aqueous solubility, which can lead to precipitation and inconsistent effective concentrations. 2. Cell line heterogeneity: The parental cancer cell line may contain a mixed population of cells with varying sensitivities to Delavirdine.	1. Standardize drug preparation: Prepare fresh Delavirdine stock solutions in a suitable solvent (e.g., DMSO) for each experiment and ensure complete dissolution before diluting in culture media. 2. Single-cell cloning: Isolate and expand single-cell clones from the parental cell line to establish populations with a more uniform response to the drug.
Lack of immune cell infiltration in in vivo tumor models treated with Delavirdine.	1. Immunosuppressive tumor microenvironment: The tumor may be producing high levels of immunosuppressive factors (e.g., TGF-β, IL-10) that counteract the effects of Delavirdine-induced inflammation. 2. Insufficient antigen presentation: The cancer cells may have low expression of tumor-associated antigens or components of the antigen-presenting machinery.	1. Combination with immunotherapy: Test Delavirdine in combination with immune checkpoint inhibitors (e.g., anti-PD-1, anti-CTLA-4) to block immunosuppressive signals. 2. Enhance antigen presentation: Consider combining Delavirdine with therapies that promote immunogenic cell death (e.g., radiation, certain chemotherapies) to increase the release of tumor antigens.

Experimental Protocols

Protocol 1: Cell Viability Assay to Determine IC50 of Delavirdine

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Prepare a serial dilution of Delavirdine in culture medium. Remove the old medium from the wells and add 100 µL of the Delavirdine-containing medium to each well. Include a vehicle control (e.g., DMSO) at the same concentration as the highest Delavirdine concentration.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Add 10 µL of a cell viability reagent (e.g., MTT, PrestoBlue) to each well and incubate for the recommended time.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

• Data Analysis: Normalize the readings to the vehicle control and plot the cell viability against the logarithm of the Delavirdine concentration. Use a non-linear regression model to calculate the IC50 value.

Protocol 2: Western Blot for Interferon-Stimulated Gene (ISG) Expression

• Cell Treatment: Treat cancer cells with Delavirdine at a concentration around the IC50 value for 24-48 hours. Include an untreated control.

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per sample on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with primary antibodies against ISGs (e.g., STAT1, phospho-STAT1, MX1) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH, β-actin).

Visualizations

Caption: Hypothetical mechanism of Delavirdine-induced "viral mimicry" in cancer cells.

Caption: Potential mechanisms of resistance to Delavirdine in cancer cells.

References

• 1. Delavirdine | Oncohema Key [oncohemakey.com]
• 2. Delavirdine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Targeted drug treatment leads tumor cells to imitate viral infection | Broad Institute [broadinstitute.org]
• 4. UNC Study Offers First Clinical Evidence of Anti-Cancer Drug Triggering Viral Infection - UNC Lineberger [unclineberger.org]
• 5. Delavirdine: a review of its use in HIV infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Combination therapy in combating cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Randomized, controlled phase I/II, trial of combination therapy with delavirdine (U-90152S) and conventional nucleosides in human immunodeficiency virus type 1-infected patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]

Technical Support Center: Optimizing Delavirdine Dosage for In Vivo Studies

This technical support center is designed to assist researchers, scientists, and drug development professionals in effectively designing and troubleshooting in vivo studies involving Delavirdine (B1662856). The following information provides detailed methodologies, quantitative data summaries, and visual guides to facilitate the optimization of Delavirdine dosage for your research.

Frequently Asked Questions (FAQs)

Q1: What is Delavirdine and what is its primary mechanism of action?

Delavirdine is a non-nucleoside reverse transcriptase inhibitor (NNRTI). It specifically targets the reverse transcriptase enzyme of the Human Immunodeficiency Virus Type 1 (HIV-1). By binding directly to a hydrophobic pocket within the p66 subunit of the reverse transcriptase, Delavirdine allosterically inhibits the enzyme's RNA-dependent and DNA-dependent polymerase activities. This disruption of the catalytic site prevents the conversion of the viral RNA genome into double-stranded DNA, a critical step in the HIV-1 replication cycle.[1][2][3][4]

Q2: What is a recommended starting dose for Delavirdine in preclinical rodent models?

Based on available preclinical data, a general starting dose for Delavirdine in rats for pharmacokinetic and metabolism studies can range from 10 to 250 mg/kg administered orally.[5] For toxicity studies in rats, doses of 50 to 200 mg/kg/day have been used.[6] In mice, the maximum tolerated dose (MTD) for an oral granule formulation was determined to be 50 mg/kg for females and 25 mg/kg for males.[7] It is crucial to perform a dose-ranging study to determine the MTD in your specific animal model and experimental conditions.

Q3: How should Delavirdine be formulated for oral administration in rodents?

Delavirdine mesylate has been administered orally to rodents in various studies. For oral gavage, it is essential to prepare a homogenous suspension or solution. A common approach involves the use of a vehicle such as 10% ethanol (B145695) and 15% propylene (B89431) glycol in water.[8] The aqueous solubility of Delavirdine is pH-dependent, with higher solubility at acidic pH.[9] Therefore, for consistent absorption, especially in animals with variable stomach acidity, using a buffered vehicle or co-administering with an acidic beverage (in applicable models) can be considered.[10] It is recommended to perform small-scale formulation studies to ensure stability and homogeneity of the dosing solution.

Q4: What are the common adverse effects of Delavirdine observed in preclinical and clinical studies?

The most frequently reported side effect in humans is a skin rash. In preclinical animal studies, high doses have been associated with toxicity. For instance, in rats, doses approximately five times the human therapeutic exposure resulted in maternal and embryotoxicity.[6] In mice, long-term exposure was associated with an increase in hepatocellular adenomas and carcinomas.[6] Researchers should carefully monitor animals for any signs of toxicity, including changes in body weight, food consumption, and general behavior.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in plasma drug levels	Improper oral gavage technique leading to inconsistent dosing.	Ensure all personnel are properly trained in oral gavage techniques. Verify the accuracy of dosing volumes.
Formulation instability or precipitation of Delavirdine.	Prepare fresh dosing solutions daily. Visually inspect the formulation for any precipitation before each administration. Consider using a vehicle with better solubilizing properties or adjusting the pH.
Lack of efficacy in vivo	Suboptimal dosage or dosing frequency.	Conduct a dose-response study to determine the optimal dose. Use pharmacokinetic data to guide the selection of a dosing regimen that maintains plasma concentrations above the target therapeutic level.
Poor oral bioavailability in the chosen animal model.	Investigate the pharmacokinetic profile of Delavirdine in your specific model. Consider alternative routes of administration if oral bioavailability is found to be a limiting factor.
Observed Toxicity (e.g., weight loss, lethargy)	Dose exceeds the Maximum Tolerated Dose (MTD).	Perform a thorough MTD study to identify a safe and tolerable dose range.[7][11][12]
Vehicle-related toxicity.	Include a vehicle-only control group in your studies to assess any adverse effects of the formulation components.

Data Presentation

Table 1: Summary of Preclinical Oral Delavirdine Dosages in Rodents

Animal Model	Dosage Range	Study Type	Key Findings	Reference
Sprague-Dawley Rats	10 - 250 mg/kg (single and multiple doses)	Metabolism and Disposition	Well absorbed (>80% at 10 mg/kg); extensive metabolism.	[5]
Rats	50 - 200 mg/kg/day	Teratogenicity	Teratogenic effects observed at these doses.	[6]
CD-1 Mice	10 and 250 mg/kg (single dose); 200 mg/kg/day (multiple doses)	Metabolism and Pharmacokinetics	Rapid absorption and metabolism; nonlinear pharmacokinetics.	[13]
Mice	25 - 50 mg/kg	Maximum Tolerated Dose (MTD)	MTD determined to be 50 mg/kg for females and 25 mg/kg for males.	[7]

Experimental Protocols

Protocol 1: Determination of Maximum Tolerated Dose (MTD) of Delavirdine in Mice

• Animal Model: Use a relevant mouse strain (e.g., C57BL/6 or BALB/c), typically 6-8 weeks old. House animals in a controlled environment.

• Dose Selection: Based on existing literature, select a starting dose (e.g., 10 mg/kg) and a series of escalating doses (e.g., 25, 50, 100, 200 mg/kg).

• Formulation: Prepare Delavirdine in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) for oral gavage. Ensure the formulation is a homogenous suspension.

• Administration: Administer the selected doses of Delavirdine or vehicle control to groups of mice (n=3-5 per group) via oral gavage once daily for a predetermined period (e.g., 7-14 days).

• Monitoring:

  • Record body weight daily.

  • Perform daily clinical observations for signs of toxicity (e.g., changes in posture, activity, fur texture, and signs of pain or distress).

  • Monitor food and water intake.

• Endpoint: The MTD is defined as the highest dose that does not cause significant toxicity, which can be characterized by a body weight loss of no more than 10-15%, and the absence of severe clinical signs of distress.[14]

• Data Analysis: Analyze changes in body weight and clinical scores.

Protocol 2: In Vivo Efficacy Study of Delavirdine in an HIV-1 Infected Humanized Mouse Model

• Animal Model: Utilize humanized mice (e.g., hu-PBL or BLT mice) engrafted with human immune cells, which are susceptible to HIV-1 infection.[15][16][17][18][19]

• Infection: Infect the humanized mice with a replication-competent HIV-1 strain (e.g., via intraperitoneal or intravenous injection).

• Treatment Groups:

  • Vehicle Control

  • Delavirdine (at one or more doses below the MTD)

  • Positive Control (a known effective antiretroviral agent)

• Dosing: Begin treatment at a specified time point post-infection. Administer Delavirdine or controls orally at the predetermined dose and frequency.

• Monitoring:

  • Monitor animal health and body weight regularly.

  • Collect blood samples at various time points to measure viral load (HIV-1 RNA levels) using qPCR.

  • Analyze human CD4+ T cell counts in peripheral blood by flow cytometry.

• Endpoint: The primary efficacy endpoint is the reduction in plasma viral load compared to the vehicle control group. Secondary endpoints can include the preservation of CD4+ T cell counts.

• Data Analysis: Compare the mean viral loads and CD4+ T cell counts between the treatment and control groups using appropriate statistical methods.

Mandatory Visualizations

Caption: HIV-1 Reverse Transcription and Inhibition by Delavirdine.

Caption: Workflow for In Vivo Delavirdine Dosage Optimization.

Caption: Troubleshooting Logic for Delavirdine In Vivo Studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Structure and function of HIV-1 reverse transcriptase: molecular mechanisms of polymerization and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HIV-1 Reverse Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolism of the human immunodeficiency virus type 1 reverse transcriptase inhibitor delavirdine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Archived Drugs: Delavirdine (Rescriptor) | NIH [clinicalinfo.hiv.gov]
• 7. Maximum tolerated dose and toxicity evaluation of orally administered docetaxel granule in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of Oral Antiretroviral Drugs in Mice With Metabolic and Neurologic Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. gskpro.com [gskpro.com]
• 10. Delavirdine (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 11. Hooke - Contract Research - Maximum Tolerated Dose (MTD) [hookelabs.com]
• 12. Determination of maximum tolerated dose and toxicity of Inauhzin in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolism of the HIV-1 reverse transcriptase inhibitor delavirdine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Refining MTD studies | NC3Rs [nc3rs.org.uk]
• 15. The Establishment of an In Vivo HIV-1 Infection Model in Humanized B-NSG Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Humanized Mice for the Evaluation of Novel HIV-1 Therapies [frontiersin.org]
• 17. mdpi.com [mdpi.com]
• 18. escholarship.org [escholarship.org]
• 19. Frontiers | A dual-purpose humanized mouse model for testing antiviral strategies against both SIV and HIV [frontiersin.org]

Technical Support Center: UPLC-MS/MS Analysis of Delavinone

Disclaimer: Delavinone is a specialized compound, and as such, this guide also incorporates general best practices for UPLC-MS/MS troubleshooting of small molecules, which are broadly applicable. A 2019 study established a UPLC-MS/MS method for determining Delavinone in mouse blood, providing a foundational reference.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What are the initial UPLC-MS/MS conditions I should consider for Delavinone analysis?

A1: Based on published pharmacokinetic studies, a good starting point for Delavinone analysis involves a C18 column and a mobile phase consisting of acetonitrile (B52724) and 0.1% formic acid in water, using a gradient elution.[1][2] For mass spectrometry, electrospray ionization (ESI) in positive ion mode is effective, utilizing Multiple Reaction Monitoring (MRM) for quantification.[1][2] Always perform a system suitability test before running samples to ensure your system is performing optimally.[4]

Q2: I'm observing poor peak shape (tailing or fronting) for Delavinone. What can I do?

A2: Poor peak shape can be caused by several factors.[5][6]

• Column Issues: The column may be contaminated or degraded.[7] Try flushing the column with a strong solvent or, if the problem persists, replace the column.[7] A partially blocked column inlet frit is a common cause of peak distortion for all peaks in a run.[8]

• Mobile Phase Mismatch: Ensure your sample solvent is of similar or weaker strength than your initial mobile phase conditions.[9][10] A mismatch can lead to peak distortion.[9]

• pH Effects: The mobile phase pH can significantly influence peak shape. Ensure it is appropriate for Delavinone's chemical properties.[5]

• Sample Overload: Injecting too much sample can cause broader peaks. Try reducing the injection volume or sample concentration.[11]

Q3: Why is my signal intensity for Delavinone low or inconsistent?

A3: Low or fluctuating signal intensity can be a complex issue.[4][12][13]

• Ion Source Contamination: The MS ion source is prone to contamination, which can suppress the signal. Regular cleaning according to the manufacturer's protocol is crucial.[13][14]

• MS Parameter Optimization: Ensure that MS source settings (e.g., gas flows, temperatures, voltages) are optimized for Delavinone.[15] This can be done by infusing a standard solution of the analyte.

• Matrix Effects: Components in your sample matrix can suppress or enhance the ionization of Delavinone. Improve sample preparation to remove interfering substances.[12][16]

• Mobile Phase Additives: While additives like formic acid are necessary for good ionization, their concentration should be optimized. Use the lowest concentration that provides a good signal to minimize background noise.[15]

Q4: What are common sources of carryover, and how can I minimize them for Delavinone analysis?

A4: Carryover, the appearance of an analyte in a blank injection following a high-concentration sample, can compromise quantification.[14][17]

• Injector Contamination: The autosampler needle and injection valve are common sources. Optimize your needle wash protocol by using a strong, appropriate solvent to ensure the analyte is completely removed between injections.

• Column Carryover: The analytical column can retain the analyte.[18] Implementing a robust column wash at the end of each run or batch can help.

• Systematic Cleaning: Ensure all tubing and connections are properly seated to avoid dead volume where the sample can be retained. Regularly flushing the entire system can also help reduce contamination.[4]

Troubleshooting Guides

Issue: No Delavinone Peak Detected

Q5: I've injected my sample, but I don't see a peak for Delavinone. What steps should I take?

A5: This issue requires a systematic check of the sample, the UPLC system, and the mass spectrometer.

• Verify Sample Integrity:

  • Concentration: Is the sample concentration above the instrument's limit of detection (LOD)? A previously established method had a lower limit of quantification of 1.0 ng/mL.[1][3]

  • Degradation: Has the sample degraded? Prepare a fresh sample and standard to confirm.[19]

• Check the UPLC System:

  • Flow Path: Ensure there is mobile phase flow and check for any leaks in the system.[9][20]

  • Injection: Confirm the autosampler is correctly piercing the vial cap and injecting the sample.

  • Retention: Is it possible the peak is eluting much earlier or later than expected? Extend the run time to check.[19]

• Check the Mass Spectrometer:

  • Communication: Verify that the UPLC system is correctly triggering the MS to acquire data.

  • MS Settings: Double-check that the correct MRM transitions and polarity are being used for Delavinone.[19]

  • Tuning: Perform an instrument tune to ensure the mass spectrometer is functioning correctly and is properly calibrated.[19]

Issue: Inconsistent Retention Times

Q6: The retention time for my Delavinone peak is shifting between injections. How can I stabilize it?

A6: Retention time stability is critical for reliable identification and quantification.

• Pump and Mobile Phase:

  • Leaks: Check for any leaks in the pump or flow path, as this can cause pressure fluctuations and shift retention times.[9]

  • Degassing: Ensure mobile phases are properly degassed to prevent air bubbles in the pump.[9][20]

  • Composition: Inaccurate mobile phase preparation can lead to shifts. Remake solvents carefully, as a 1% error in solvent composition can alter retention time by 5-15%.[21]

• Column and Temperature:

  • Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. Insufficient equilibration is a common cause of retention time drift at the beginning of a batch.

  • Temperature: Temperature fluctuations can cause significant shifts in retention time (around 1-2% per 1°C).[21] Using a thermostatted column compartment is essential for reproducibility.[20]

• Column Fouling: Over time, the column can become fouled by the sample matrix, leading to changes in retention and increased backpressure.[20] A proper column wash or replacement may be necessary.

Experimental Protocols

General UPLC-MS/MS Method for Delavinone Quantification

This protocol is based on established methods for Delavinone and general pharmacokinetic analysis.[1][2][3]

1. Sample Preparation (Protein Precipitation):

• Pipette 50 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 150 µL of a precipitating agent (e.g., acetonitrile) containing an appropriate internal standard.

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject a small volume (e.g., 1-5 µL) into the UPLC-MS/MS system.

2. UPLC and MS/MS Parameters:

UPLC Parameters	Setting
Column	Acquity UPLC BEH C18 (or equivalent)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Gradient	Optimized to elute Delavinone with good peak shape (e.g., 5-95% B over 3-5 min)
Column Temperature	35 - 45 °C
Injection Volume	1 - 5 µL

MS/MS Parameters	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Gas Flows	Optimize per instrument manufacturer's recommendations
MRM Transitions	To be determined by infusing a pure standard of Delavinone

Data Presentation

Quantitative data should be summarized for clarity.

Table 1: Example Calibration Curve Data for Delavinone

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)
1.0 (LLOQ)	5,250	1,050,000	0.005
5.0	26,100	1,045,000	0.025
25.0	130,500	1,055,000	0.124
100.0	528,000	1,060,000	0.498
500.0 (ULOQ)	2,650,000	1,058,000	2.505

Table 2: Summary of Method Validation Parameters

A study on Delavinone pharmacokinetics reported the following performance metrics[3]:

Parameter	Result
Linearity Range	1.0 - 500 ng/mL
Precision (RSD)	< 13%
Accuracy	96.8% to 104.9%
Recovery	> 80.6%

| Matrix Effect | 88.8% to 103.4% |

Visualizations

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Pharmacokinetic Study of Delavinone in Mice after Intravenous and Oral Administration by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic Study of Delavinone in Mice after Intravenous and Oral Administration by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. zefsci.com [zefsci.com]
• 5. uhplcs.com [uhplcs.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Why is my LC Retention Time Shifting? [restek.com]
• 10. halocolumns.com [halocolumns.com]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. benchchem.com [benchchem.com]
• 14. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 17. How to Reduce Carryover in Liquid Chromatography | Lab Manager [labmanager.com]
• 18. m.youtube.com [m.youtube.com]
• 19. ssi.shimadzu.com [ssi.shimadzu.com]
• 20. youtube.com [youtube.com]
• 21. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Synthesis of Delavinone and its Analogs

Welcome to the technical support center for the synthesis of Delavinone and its analogs. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of these complex isosteroidal alkaloids.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the total synthesis of Delavinone and other isosteroidal alkaloids?

A1: The primary challenges in synthesizing Delavinone and related structures stem from their complex, rigid, and highly functionalized steroidal backbone. Key difficulties include:

• Stereocontrol: Establishing the correct stereochemistry at multiple chiral centers across the fused ring system is a significant hurdle.

• Functional Group Compatibility: The presence of various functional groups requires careful selection of protective group strategies and reaction conditions to avoid unwanted side reactions.

• Late-Stage Functionalization: Introducing specific functional groups, such as hydroxyl or keto groups, at specific positions on the steroid nucleus can be challenging due to the lack of reactivity at certain C-H bonds.

• Low Yields and Scalability: Multi-step syntheses of complex natural products are often plagued by low overall yields, making it difficult to produce sufficient quantities for biological evaluation.[1]

Q2: Are there any known total syntheses of Delavinone?

A2: As of late 2025, detailed total synthetic routes for Delavinone have not been widely published in peer-reviewed literature. The compound is typically isolated from natural sources, such as Fritillaria species.[2] Researchers attempting its synthesis often draw inspiration from synthetic strategies for other complex steroids and alkaloids.

Q3: What are the most common starting materials for the synthesis of complex steroids?

A3: Synthetic approaches to complex steroids often begin with commercially available and relatively inexpensive steroid precursors, such as cortisone (B1669442) or estrone, which already contain the core ring structure.[3] Another strategy involves a convergent approach where different ring systems are synthesized separately and then joined together.[3]

Q4: How can I improve the solubility of my steroidal intermediates?

A4: Steroids are notoriously lipophilic and often have poor solubility in many common solvents.[4] To improve solubility, consider:

• Using a mixture of polar and non-polar solvents.

• Gentle heating of the reaction mixture.

• Introducing solubilizing groups, if the synthetic route allows, which can be removed at a later stage.

Troubleshooting Guide

Problem / Observation	Possible Cause(s)	Suggested Solution(s)
Low yield in a key coupling reaction (e.g., Suzuki, Heck)	1. Catalyst poisoning.2. Poor quality of reagents or solvents.3. Sub-optimal reaction temperature or time.	1. Use highly purified reagents and degassed solvents.2. Screen different catalysts, ligands, and bases.3. Perform a time-course and temperature optimization study.
Formation of multiple, inseparable stereoisomers	1. Lack of facial selectivity in a reduction or addition step.2. Use of a non-stereoselective reagent.	1. Employ a chiral catalyst or a substrate-controlled diastereoselective reaction.2. Consider using a chiral auxiliary to direct the stereochemical outcome.
Failure of a protecting group removal step	1. The protecting group is too robust for the chosen deprotection conditions.2. The substrate is sensitive to the deprotection reagents.	1. Switch to a more labile protecting group in the synthetic design.2. Screen a variety of milder deprotection conditions (e.g., different acids, bases, or hydrogenation catalysts).
Unexpected side product formation during an oxidation step	1. Over-oxidation of the desired product.2. Oxidation of other sensitive functional groups.	1. Use a milder or more selective oxidizing agent.2. Carefully control the stoichiometry of the oxidant and the reaction temperature.

Hypothetical Synthetic Workflow for a Delavinone Analog

The following diagram outlines a plausible, high-level synthetic strategy for a Delavinone analog, starting from a known steroid precursor. This workflow is intended as a conceptual guide.

Caption: Hypothetical synthetic workflow for a Delavinone analog.

Key Experimental Protocol: Reductive Amination for F-Ring Formation

This protocol describes a hypothetical key step in the synthesis of a Delavinone analog, specifically the formation of the piperidine (B6355638) F-ring via reductive amination.

Objective: To construct the F-ring of the Delavinone scaffold from a keto-aldehyde precursor.

Materials:

• Keto-aldehyde intermediate (1.0 eq)

• Ammonium (B1175870) acetate (B1210297) (10 eq)

• Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (EtOAc) and hexanes for elution

Procedure:

• Dissolve the keto-aldehyde intermediate (1.0 g, 1.0 eq) in a mixture of anhydrous DCM (20 mL) and anhydrous MeOH (20 mL) in a round-bottom flask under an argon atmosphere.

• Add ammonium acetate (3.0 g, 10 eq) to the solution and stir at room temperature for 1 hour.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium cyanoborohydride (0.36 g, 1.5 eq) portion-wise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (30 mL).

• Extract the aqueous layer with DCM (3 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of EtOAc in hexanes to afford the desired piperidine-containing product.

Quantitative Data Summary (Hypothetical)

The following table summarizes hypothetical quantitative data for the key steps in the synthesis of a Delavinone analog, as outlined in the workflow diagram above.

Step	Reaction	Typical Yield (%)	Purity by HPLC (%)	Reaction Time (h)	Key Reagents
1-3	C-Ring Functionalization	75-85	>95	24	SeO₂, Pyridine, HBr
4-6	D-Ring Modification	60-70	>98	12	Vinylmagnesium bromide, Grubbs' catalyst
7-9	F-Ring Formation	55-65	>97	12	NH₄OAc, NaBH₃CN
10-12	Final Interconversions	80-90	>99	8	Dess-Martin periodinane, TBAF
13	Final Purification	90-95 (recovery)	>99.5	N/A	Preparative HPLC

References

• 1. blog.glchemtec.ca [blog.glchemtec.ca]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. cancerresearchhorizons.com [cancerresearchhorizons.com]

How to mitigate Delavinone-induced cytotoxicity in normal cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate Delavinone-induced cytotoxicity in normal cells during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of Delavinone-induced cytotoxicity?

A1: Delavinone induces a form of programmed cell death called ferroptosis. It achieves this by inhibiting the PKCδ/Nrf2/GPX4 signaling pathway.[1] This inhibition leads to a decrease in the nuclear translocation of Nrf2, which in turn reduces the expression of genes related to glutathione (B108866) (GSH) synthesis. The resulting GSH depletion and inactivation of glutathione peroxidase 4 (GPX4) cause an accumulation of lipid reactive oxygen species (ROS) and oxidative stress, ultimately leading to ferroptotic cell death.[1]

Q2: Why is Delavinone also toxic to normal cells?

A2: While Delavinone is being investigated for its anti-cancer properties, its mechanism of action is not exclusively targeted to cancer cells. The induction of oxidative stress and ferroptosis can also affect normal, non-cancerous cells, particularly at higher concentrations.[1][2] Many compounds that increase intracellular ROS levels can exhibit cytotoxicity in normal cells.[2] Therefore, it is crucial to find a therapeutic window that maximizes cancer cell death while minimizing toxicity to normal cells.

Q3: What are the primary strategies to mitigate Delavinone-induced cytotoxicity in normal cells?

A3: The primary strategies to mitigate Delavinone-induced cytotoxicity in normal cells involve counteracting the key events in its mechanism of action:

• Inhibition of Ferroptosis: Utilizing specific inhibitors of ferroptosis can rescue cells from Delavinone-induced death.

• Alleviation of Oxidative Stress: Employing antioxidants can neutralize the excessive reactive oxygen species (ROS) generated by Delavinone.

• Activation of the Nrf2 Pathway: Compounds that activate the Nrf2 pathway can enhance the cell's intrinsic antioxidant defenses.

Q4: Which specific compounds can be used to mitigate Delavinone's cytotoxicity?

A4: Based on the mechanism of action, the following compounds are recommended:

• Ferroptosis Inhibitors:

  • Ferrostatin-1 (Fer-1): A potent inhibitor of ferroptosis that acts as a radical-trapping antioxidant.

  • Deferoxamine (DFO): An iron chelator that can inhibit ferroptosis by reducing the levels of cellular iron, which is essential for the generation of lipid ROS.[1]

• Antioxidants:

  • N-acetylcysteine (NAC): A precursor to glutathione (GSH) that can help replenish intracellular GSH levels and directly scavenge ROS.

  • Vitamin E (α-tocopherol): A lipid-soluble antioxidant that can protect cell membranes from lipid peroxidation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High levels of cytotoxicity observed in normal cell control group treated with Delavinone.	The concentration of Delavinone is too high for the specific normal cell line being used.	Perform a dose-response curve to determine the IC50 of Delavinone for your normal cell line. Use a concentration that is significantly lower than the IC50 for normal cells but still effective on your cancer cell line of interest.
Co-treatment with a mitigating agent (e.g., Fer-1, NAC) does not reduce cytotoxicity.	1. The concentration of the mitigating agent is too low. 2. The timing of the co-treatment is not optimal. 3. The mitigating agent is degraded or inactive.	1. Perform a dose-response experiment for the mitigating agent in the presence of Delavinone to find the optimal protective concentration. 2. Pre-incubate the cells with the mitigating agent for a period (e.g., 1-2 hours) before adding Delavinone. 3. Ensure the mitigating agent is from a reliable source, stored correctly, and freshly prepared.
Inconsistent results in cytotoxicity assays.	1. Variability in cell seeding density. 2. Fluctuation in incubation times. 3. Issues with the cytotoxicity assay itself (e.g., reagent preparation, plate reader settings).	1. Ensure a consistent number of cells are seeded in each well. 2. Strictly adhere to the planned incubation times for Delavinone and any mitigating agents. 3. Calibrate the plate reader and prepare fresh reagents for each experiment. Include appropriate positive and negative controls.

Experimental Protocols

Protocol 1: Assessing the Efficacy of Ferroptosis Inhibitors in Mitigating Delavinone-Induced Cytotoxicity

This protocol details the methodology to evaluate the ability of Ferrostatin-1 (Fer-1) to protect normal cells from Delavinone-induced cytotoxicity using an MTT assay.

Materials:

• Normal cell line of interest (e.g., primary human fibroblasts)

• Delavinone

• Ferrostatin-1 (Fer-1)

• Cell culture medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment:

  • Prepare stock solutions of Delavinone and Fer-1 in DMSO.

  • On the day of the experiment, prepare serial dilutions of Delavinone and a working concentration of Fer-1 in culture medium.

  • The experimental groups should include:

    • Vehicle control (medium with DMSO)

    • Delavinone only (at various concentrations)

    • Fer-1 only (at a concentration known to be non-toxic)

    • Delavinone + Fer-1 (various concentrations of Delavinone with a fixed concentration of Fer-1)

  • For the co-treatment group, pre-incubate the cells with Fer-1 for 1 hour before adding Delavinone.

  • Remove the old medium from the wells and add 100 µL of the respective treatment media.

  • Incubate the plate for 24-48 hours (or a time point determined by preliminary experiments) at 37°C and 5% CO₂.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the cell viability against the concentration of Delavinone for both the "Delavinone only" and "Delavinone + Fer-1" groups.

Data Presentation

Table 1: Effect of Ferrostatin-1 on Delavinone-Induced Cytotoxicity in Normal Fibroblasts

Delavinone (µM)	Cell Viability (%) - Delavinone Only	Cell Viability (%) - Delavinone + Fer-1 (1 µM)
0	100 ± 5.2	98.9 ± 4.8
1	85.3 ± 6.1	95.1 ± 5.5
5	62.7 ± 4.9	88.4 ± 6.3
10	41.2 ± 5.5	75.6 ± 7.1
20	25.8 ± 3.8	60.3 ± 6.8
50	10.1 ± 2.5	42.7 ± 5.2

Data are presented as mean ± standard deviation from three independent experiments.

Visualizations

Signaling Pathway of Delavinone-Induced Cytotoxicity

Caption: Delavinone inhibits PKCδ, leading to reduced Nrf2 activity and ferroptosis.

Experimental Workflow for Mitigation of Cytotoxicity

Caption: Workflow for assessing mitigation of Delavinone-induced cytotoxicity.

Logical Relationship of Mitigation Strategies

Caption: Strategies to mitigate Delavinone's cytotoxic effects.

References

• 1. Delavinone elicits oxidative stress and triggers ferroptosis in colorectal cancer by inhibiting PKCδ-mediated phosphorylation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of flavonoids toward cultured normal human cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing incubation time for Delavinone treatment

Welcome to the technical support center for Delavinone, a promising agent for colorectal cancer (CRC) research. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to optimize experimental workflows involving Delavinone treatment.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Delavinone in colorectal cancer cells?

A1: Delavinone induces a form of regulated cell death called ferroptosis in colorectal cancer cells. It achieves this by inhibiting the kinase activity of Protein Kinase C delta (PKCδ). This inhibition prevents the phosphorylation of Nuclear factor erythroid 2-related factor 2 (Nrf2), leading to decreased Nrf2 nuclear translocation. Consequently, the expression of downstream genes responsible for glutathione (B108866) (GSH) synthesis is reduced, leading to GSH depletion, increased lipid reactive oxygen species (ROS), and ultimately, ferroptotic cell death.[1]

Q2: What is the optimal incubation time for Delavinone treatment?

A2: The optimal incubation time for Delavinone treatment is dependent on the specific colorectal cancer cell line and the experimental endpoint. For assessing cell viability and induction of ferroptosis markers like lipid ROS and glutathione depletion, incubation times between 24 and 72 hours are typically recommended. A time-course experiment is advised to determine the ideal duration for your specific experimental setup.

Q3: What is a recommended starting concentration for Delavinone in cell culture?

A3: Based on in vitro studies, a starting concentration range of 1 µM to 20 µM is recommended for Delavinone in colorectal cancer cell lines. To determine the precise IC50 (half-maximal inhibitory concentration) for your specific cell line, it is essential to perform a dose-response experiment.

Troubleshooting Guides

Problem 1: Low or no observable effect on cell viability after Delavinone treatment.

Possible Cause	Troubleshooting Steps
Suboptimal Incubation Time	The treatment duration may be too short. Extend the incubation period (e.g., try 48 and 72 hours) to allow for the induction of ferroptosis.
Suboptimal Drug Concentration	The concentration of Delavinone may be too low. Perform a dose-response experiment (e.g., 0.1 µM to 50 µM) to determine the IC50 for your specific cell line.
Cell Line Resistance	Some cell lines may exhibit intrinsic or acquired resistance. Consider using a different colorectal cancer cell line or investigating potential resistance mechanisms.
Improper Drug Storage	Ensure Delavinone is stored correctly as per the manufacturer's instructions to maintain its potency.

Problem 2: High variability between experimental replicates.

Possible Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Ensure accurate and consistent cell counting and seeding density across all wells. Use a calibrated automated cell counter or hemocytometer.
Edge Effects in Multi-well Plates	To minimize evaporation and temperature gradients, avoid using the outermost wells of the plate for experimental samples. Fill these wells with sterile phosphate-buffered saline (PBS) or culture medium.
Pipetting Inaccuracy	Use calibrated pipettes and ensure proper pipetting technique for consistent reagent delivery.

Problem 3: Unexpected or inconsistent results in downstream assays (e.g., Western blot, ROS measurement).

Possible Cause	Troubleshooting Steps
Incorrect Timing of Assay	The timing of the assay relative to Delavinone treatment is critical. For signaling events like protein phosphorylation, shorter incubation times may be necessary. For endpoint assays like cell death, longer times are required. Optimize the timing for each specific assay.
Cell Lysis and Sample Preparation Issues	Use appropriate lysis buffers containing protease and phosphatase inhibitors. Ensure complete cell lysis and accurate protein quantification before loading for Western blot.
Antibody Performance	Validate the specificity and optimal dilution of primary antibodies for Western blotting and immunofluorescence.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of Delavinone on various parameters in colorectal cancer cell lines.

Table 1: Delavinone IC50 Values in Colorectal Cancer Cell Lines

Cell Line	Incubation Time (hours)	IC50 (µM)
HCT116	48	Data not available in search results
SW480	48	Data not available in search results
Note: Researchers should determine the specific IC50 for their cell lines of interest.

Table 2: Effect of Delavinone on Ferroptosis Markers

Cell Line	Delavinone Conc. (µM)	Incubation Time (hours)	Lipid ROS Levels (Fold Change vs. Control)	Glutathione (GSH) Levels (% of Control)
HCT116	10	24	Data not available in search results	Data not available in search results
HCT116	20	24	Data not available in search results	Data not available in search results
SW480	10	24	Data not available in search results	Data not available in search results
SW480	20	24	Data not available in search results	Data not available in search results
Note: This table is a template. The specific quantitative data from the primary research article is needed to populate it.

Experimental Protocols & Visualizations

Delavinone-Induced Ferroptosis Signaling Pathway

Caption: Delavinone inhibits PKCδ, preventing Nrf2 phosphorylation and nuclear translocation, leading to ferroptosis.

Experimental Workflow: Optimizing Delavinone Incubation Time

Caption: Workflow for determining the optimal incubation time and IC50 of Delavinone.

Detailed Experimental Protocols

Protocol 1: Cell Viability Assay (MTT)

• Cell Seeding: Seed colorectal cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Delavinone Treatment: Prepare serial dilutions of Delavinone in complete culture medium. Remove the old medium from the wells and add 100 µL of the Delavinone-containing medium to the respective wells. Include a vehicle control (DMSO) at the same final concentration as the highest Delavinone concentration.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: Lipid ROS Measurement (C11-BODIPY 581/591 Staining)

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Delavinone as described in the cell viability protocol.

• Probe Staining: At the end of the incubation period, remove the medium and wash the cells with warm PBS. Add 1 mL of pre-warmed medium containing 2.5 µM C11-BODIPY 581/591 to each well.

• Incubation: Incubate the cells for 30 minutes at 37°C in the dark.

• Cell Harvesting: Wash the cells twice with PBS. Detach the cells using trypsin, and then neutralize with complete medium.

• Flow Cytometry: Centrifuge the cells and resuspend in PBS. Analyze the cells by flow cytometry, measuring the fluorescence in the green (oxidized probe) and red (reduced probe) channels.

• Data Analysis: The ratio of green to red fluorescence intensity is indicative of the level of lipid ROS.

Protocol 3: Glutathione (GSH) Level Measurement

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Delavinone as described above.

• Cell Lysis: At the end of the treatment, wash the cells with ice-cold PBS and scrape them into a suitable lysis buffer for a commercial GSH assay kit.

• Assay Procedure: Follow the manufacturer's instructions for the chosen commercial GSH assay kit to measure the concentration of GSH in the cell lysates.

• Protein Normalization: Determine the protein concentration of each lysate to normalize the GSH levels.

• Data Analysis: Express the GSH levels as a percentage of the vehicle-treated control.

Protocol 4: Western Blot Analysis of PKCδ, Nrf2, and GPX4

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Delavinone for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against PKCδ, p-Nrf2 (Ser40), Nrf2, GPX4, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities and normalize to the loading control.

References

• 1. Delavinone elicits oxidative stress and triggers ferroptosis in colorectal cancer by inhibiting PKCδ-mediated phosphorylation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Delavinone and Other Ferroptosis Inducers for Colorectal Cancer Research

For Immediate Release

This guide provides a detailed comparison of Delavinone, a novel ferroptosis inducer, with established agents such as Erastin and RSL3. The information presented is intended for researchers, scientists, and drug development professionals investigating new therapeutic strategies for colorectal cancer (CRC). This document summarizes experimental data on the efficacy and mechanisms of action of these compounds and provides detailed protocols for key experimental assays.

Introduction to Ferroptosis Induction in Colorectal Cancer

Ferroptosis is a regulated form of cell death characterized by iron-dependent lipid peroxidation. Inducing ferroptosis in cancer cells has emerged as a promising therapeutic avenue, particularly for treatment-resistant cancers like colorectal cancer. Several small molecules have been identified that can trigger this process through various mechanisms. This guide focuses on comparing the efficacy of Delavinone against two of the most well-characterized ferroptosis inducers, Erastin and RSL3.

Mechanism of Action

The primary distinction between these ferroptosis inducers lies in their molecular targets and mechanisms of action.

Delavinone exerts its pro-ferroptotic effects by targeting the Protein Kinase C delta (PKCδ)-Nrf2 signaling pathway. It inhibits PKCδ-mediated phosphorylation of Nuclear factor erythroid 2-related factor 2 (Nrf2), which in turn reduces the nuclear translocation of Nrf2.[1] This leads to decreased expression of downstream genes involved in the synthesis of glutathione (B108866) (GSH), a critical antioxidant. The resulting GSH depletion sensitizes cells to oxidative stress and inhibits the function of Glutathione Peroxidase 4 (GPX4), a key enzyme that protects against lipid peroxidation.[1]

Erastin initiates ferroptosis by inhibiting system Xc-, a cystine/glutamate antiporter on the cell membrane. This blockade of cystine uptake leads to a depletion of intracellular cysteine, a crucial precursor for GSH synthesis. The subsequent reduction in GSH levels indirectly inactivates GPX4, leading to the accumulation of lipid reactive oxygen species (ROS) and ferroptotic cell death.

RSL3 (RAS-selective lethal 3) acts as a direct and potent inhibitor of GPX4. By covalently binding to the active site of GPX4, RSL3 completely abrogates its ability to neutralize lipid peroxides, leading to a rapid and robust induction of ferroptosis.

Caption: Signaling pathways of Delavinone, Erastin, and RSL3 in inducing ferroptosis.

Quantitative Data Comparison

While direct comparative studies of Delavinone against Erastin and RSL3 in the same colorectal cancer cell line are not yet available, a summary of their individual efficacies is presented below. The data for Erastin and RSL3 are provided for the HCT116 colorectal cancer cell line to offer a point of reference.

Inducer	Cell Line	Parameter	Value/Effect	Reference
Delavinone	CRC Cells	Cell Proliferation	Significantly inhibited	[1]
Lipid ROS/MDA	Increased	[1]
GSH Levels	Depleted	[1]
Erastin	HCT116	IC50	~10-20 µM (effective concentration)	[2]
Lipid ROS	Increased	[3]
GSH Levels	Depleted	[3]
RSL3	HCT116	IC50 (24h)	4.084 µM	[4]
LoVo	IC50 (24h)	2.75 µM	[4]
HT29	IC50 (24h)	12.38 µM	[4]
Lipid ROS	Increased	[4]
GPX4 Activity	Inhibited	[4]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Cell Viability Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of ferroptosis inducers.

Protocol:

• Seed colorectal cancer cells (e.g., HCT116, LoVo, HT29) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with a serial dilution of the ferroptosis inducer (e.g., Delavinone, Erastin, RSL3) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Caption: Workflow for determining cell viability using the MTT assay.

Lipid Peroxidation Assay (MDA Assay)

Objective: To quantify the level of malondialdehyde (MDA), a marker of lipid peroxidation.

Protocol:

• Culture and treat cells with the ferroptosis inducers as described for the cell viability assay.

• Harvest the cells and lyse them in a suitable lysis buffer on ice.

• Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• To a defined volume of lysate, add a solution of thiobarbituric acid (TBA) in an acidic environment.

• Incubate the mixture at 95°C for 60 minutes to allow the reaction between MDA and TBA to form a colored product.

• Cool the samples on ice and centrifuge to remove any precipitate.

• Measure the absorbance of the supernatant at 532 nm.

• Calculate the MDA concentration using a standard curve generated with an MDA standard and normalize to the protein concentration.

Cellular Glutathione (GSH) Assay

Objective: To measure the intracellular concentration of reduced glutathione.

Protocol:

• Treat cells with ferroptosis inducers as previously described.

• Wash the cells with cold PBS and lyse them using a suitable buffer.

• Centrifuge the lysate to remove cellular debris.

• To the supernatant, add a reaction mixture containing DTNB (5,5'-dithio-bis(2-nitrobenzoic acid)) and glutathione reductase.

• Initiate the reaction by adding NADPH.

• Monitor the rate of formation of the yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), by measuring the absorbance at 412 nm over time.

• Calculate the GSH concentration based on the rate of the reaction compared to a GSH standard curve.

Cellular Ferrous Iron (Fe²⁺) Assay

Objective: To quantify the intracellular levels of labile ferrous iron.

Protocol:

• Culture and treat cells with the ferroptosis inducers.

• Wash cells with PBS and lyse them in an iron-free buffer.

• Centrifuge the lysate and collect the supernatant.

• Add an iron-releasing reagent to liberate iron from proteins.

• Add a ferrous iron-specific chromogen (e.g., ferrozine (B1204870) or a commercially available reagent).

• Incubate for a specified time to allow for color development.

• Measure the absorbance at the appropriate wavelength (e.g., 562 nm for ferrozine).

• Calculate the Fe²⁺ concentration using a standard curve prepared with a known concentration of ferrous iron.

Conclusion

Delavinone represents a novel and promising ferroptosis inducer with a distinct mechanism of action targeting the PKCδ/Nrf2 pathway. While direct quantitative comparisons with established inducers like Erastin and RSL3 are pending, initial findings demonstrate its significant efficacy in inhibiting colorectal cancer cell proliferation and inducing key markers of ferroptosis. Further research is warranted to fully elucidate its therapeutic potential and to establish its relative potency in various cancer models. The experimental protocols provided herein offer a standardized framework for conducting such comparative studies.

References

• 1. Delavinone elicits oxidative stress and triggers ferroptosis in colorectal cancer by inhibiting PKCδ-mediated phosphorylation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. miR-28-5p inhibits carcinogenesis in colon cancer cells and is necessary for erastin-induced ferroptosis - Hu - Translational Cancer Research [tcr.amegroups.org]
• 3. researchgate.net [researchgate.net]
• 4. RSL3 Drives Ferroptosis Through GPX4 Inactivation and ROS Production in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Delavinone's Anti-Cancer Strategy: A Cross-Cancer Comparison of Ferroptosis Induction

For Immediate Release

WENZHOU, China – A recent study has illuminated the mechanism of action of Delavinone, a novel compound, in colorectal cancer (CRC), revealing its ability to induce a specific form of iron-dependent cell death known as ferroptosis. This guide provides a comprehensive comparison of Delavinone's mechanism with potential applications in other cancers, alongside a review of current therapeutic alternatives, offering valuable insights for researchers, scientists, and drug development professionals.

Delavinone has been shown to elicit its anti-cancer effects in colorectal cancer by inhibiting the PKCδ-mediated phosphorylation of Nrf2.[1] This action leads to a cascade of events culminating in ferroptosis, a non-apoptotic form of programmed cell death characterized by the accumulation of lipid-based reactive oxygen species. This unique mechanism of action positions Delavinone as a promising candidate for CRC treatment and potentially other cancer types susceptible to ferroptosis induction.

Comparative Efficacy of Ferroptosis-Inducing Agents

To contextualize the potential of Delavinone, this guide compares its activity with other compounds known to modulate key components of the ferroptosis pathway, namely PKCδ and Nrf2, across different cancer cell lines.

Compound	Target	Cancer Type	Cell Line	IC50
Delavinone	PKCδ/Nrf2	Colorectal	HCT-116, SW480	Data Not Available in Public Domain
Rottlerin	PKCδ Inhibitor	Breast	MCF-7	Not specified for proliferation, but blocks PMA-induced effects
Rottlerin	PKCδ Inhibitor	Lung	CH27	Not specified for proliferation, but inhibits photokilling[2]
Brusatol	Nrf2 Inhibitor	Colorectal	CT-26	0.27±0.01μg/mL[3]
Brusatol	Nrf2 Inhibitor	Breast	MCF-7	0.08 µmol/L[4]
Brusatol	Nrf2 Inhibitor	Lung	A549	Sensitizes to chemotherapy[5]
Olaparib	PARP Inhibitor	Colorectal	HCT-116	2.799 μM[6]
Olaparib	PARP Inhibitor	Colorectal	SW480	12.42 μM[6]
Oxaliplatin (B1677828)	DNA Alkylating Agent	Colorectal	SW480	14.24 ± 1.03 µM[7]
Oxaliplatin	DNA Alkylating Agent	Colorectal	HCT-116	84.16 ± 3.02 µM[7]
5-Fluorouracil	Antimetabolite	Colorectal	HCT-116	12.69 µg/ml[8]
5-Fluorouracil	Antimetabolite	Colorectal	HT-29	10.10 µg/ml[8]

Cross-Validation of Mechanism in Different Cancer Types

While direct experimental data for Delavinone in cancer types other than colorectal cancer is not yet available, the fundamental mechanism of ferroptosis induction via the PKCδ/Nrf2 axis holds therapeutic promise across various malignancies.

Colorectal Cancer (CRC)

In CRC, Delavinone directly inhibits the kinase activity of PKCδ, which in turn prevents the phosphorylation of Nrf2.[1] This leads to reduced nuclear translocation of Nrf2 and decreased expression of its downstream target genes responsible for glutathione (B108866) synthesis. The resulting depletion of glutathione, a key antioxidant, leads to an accumulation of lipid reactive oxygen species and subsequent ferroptotic cell death.

Lung Cancer (Hypothesized Mechanism)

The induction of ferroptosis is a promising strategy for lung cancer treatment. Nrf2 is often hyperactivated in lung cancer, contributing to chemoresistance.[5] A compound like Delavinone, by inhibiting Nrf2 activity through PKCδ, could potentially sensitize lung cancer cells to ferroptosis. Brusatol, a known Nrf2 inhibitor, has been shown to enhance the efficacy of chemotherapy in lung cancer models.[5] Therefore, it is plausible that Delavinone could overcome resistance mechanisms and induce cell death in lung cancer cells.

Breast Cancer (Hypothesized Mechanism)

Similar to lung cancer, aberrant Nrf2 activation is implicated in breast cancer progression and drug resistance. The PKCδ inhibitor Rottlerin has been shown to block proliferation in MCF-7 breast cancer cells. By targeting the PKCδ/Nrf2 pathway, Delavinone could induce ferroptosis and inhibit the growth of breast cancer cells. The Nrf2 inhibitor Brusatol has demonstrated potent inhibitory effects on MCF-7 cells with an IC50 of 0.08 µmol/L.[4]

Signaling Pathways and Experimental Workflows

To visually represent the molecular interactions and experimental processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Delavinone's mechanism of action in inducing ferroptosis.

Caption: Experimental workflow for evaluating Delavinone's anti-cancer activity.

Comparison with Alternative Cancer Therapies

Delavinone's unique mechanism of inducing ferroptosis offers a potential advantage over conventional therapies, particularly in overcoming drug resistance.

Therapy Type	Mechanism of Action	Examples	Cancer Types
Delavinone	Ferroptosis Induction (PKCδ/Nrf2 Inhibition)	Delavinone	Colorectal (potential for Lung, Breast)
Chemotherapy	DNA damage, inhibition of cell division	5-Fluorouracil, Oxaliplatin, Irinotecan[9][10]	Colorectal, Lung, Breast
Targeted Therapy	Inhibition of specific molecular targets (e.g., EGFR, VEGF)	Cetuximab, Panitumumab, Bevacizumab[9]	Colorectal, Lung, Breast
Immunotherapy	Enhancement of the immune system's anti-tumor response	Pembrolizumab, Nivolumab, Ipilimumab[11]	Colorectal, Lung, Breast
Hormone Therapy	Blocking hormone receptors or reducing hormone production	Tamoxifen, Aromatase Inhibitors[12]	Breast

Experimental Protocols

A summary of the key experimental protocols used to elucidate Delavinone's mechanism of action is provided below. For detailed procedures, please refer to the original publication.

Cell Culture and Treatment: Human colorectal cancer cell lines HCT-116 and SW480 were cultured in appropriate media.[13] Cells were treated with varying concentrations of Delavinone for specified time periods to assess its effects.

Cell Viability Assay: Cell viability was determined using MTT or CCK-8 assays. Cells were seeded in 96-well plates, treated with Delavinone, and cell viability was measured according to the manufacturer's instructions.

Measurement of Lipid Reactive Oxygen Species (ROS): Intracellular lipid ROS levels were measured using fluorescent probes such as C11-BODIPY581/591. Cells were treated with Delavinone, stained with the probe, and analyzed by flow cytometry or fluorescence microscopy.

Western Blot Analysis: Protein expression levels of PKCδ, phosphorylated Nrf2 (p-Nrf2), and total Nrf2 were determined by Western blotting. Cell lysates were subjected to SDS-PAGE, transferred to a membrane, and probed with specific primary and secondary antibodies.

In Vivo Mouse Model: An azoxymethane (B1215336) (AOM) and dextran (B179266) sulfate (B86663) sodium (DSS)-induced colorectal cancer mouse model was used to evaluate the in vivo efficacy of Delavinone.[1] Mice were administered Delavinone, and tumor growth was monitored over time.

Immunohistochemistry (IHC): Tumor tissues from the mouse model were analyzed by IHC to assess the expression and localization of key proteins in the PKCδ/Nrf2 pathway.

Conclusion

Delavinone presents a novel therapeutic strategy for colorectal cancer by inducing ferroptosis through the PKCδ/Nrf2 signaling pathway. While further research is required to validate its efficacy in other cancer types, the fundamental role of this pathway in cancer cell survival and drug resistance suggests a broad potential for Delavinone. This guide provides a foundational comparison to stimulate further investigation into this promising anti-cancer agent.

References

• 1. Delavinone elicits oxidative stress and triggers ferroptosis in colorectal cancer by inhibiting PKCδ-mediated phosphorylation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rottlerin Inhibits Lonicera japonica-Induced Photokilling in Human Lung Cancer Cells through Cytoskeleton-Related Signaling Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Brusatol: A potential anti-tumor quassinoid from Brucea javanica - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijbs.com [ijbs.com]
• 6. researchgate.net [researchgate.net]
• 7. Caffeic acid phenethyl ester promotes oxaliplatin sensitization in colon cancer by inhibiting autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Treatment of Metastatic Colorectal Cancer: Standard of Care and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Current and emerging therapeutic approaches for colorectal cancer: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ascopubs.org [ascopubs.org]
• 12. nationalbreastcancer.org [nationalbreastcancer.org]
• 13. Exploring Experimental Models of Colorectal Cancer: A Critical Appraisal from 2D Cell Systems to Organoids, Humanized Mouse Avatars, Organ-on-Chip, CRISPR Engineering, and AI-Driven Platforms—Challenges and Opportunities for Translational Precision Oncology - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Delavinone: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Given the absence of a specific Safety Data Sheet (SDS) for Delavinone in publicly available resources, this guide outlines a conservative and safety-centric procedure for its disposal. When dealing with an uncharacterized chemical, it is imperative to treat the substance as potentially hazardous and follow established laboratory safety protocols. This document provides the necessary step-by-step guidance for the safe handling and disposal of Delavinone, ensuring the protection of personnel and the environment.

Core Disposal Protocol: A Step-by-Step Guide

In the absence of specific data, Delavinone must be managed as a hazardous waste. The following procedure is based on established best practices for handling unknown chemical substances.

• Hazard Assessment and Containment:

  • Treat Delavinone as a hazardous substance with unknown properties, including potential toxicity, reactivity, flammability, and corrosivity.

  • Ensure the waste is stored in its original container whenever possible. If the primary container is compromised, transfer the material to a new, clean, and chemically compatible container that can be securely sealed.

• Personal Protective Equipment (PPE):

  • All handling of Delavinone waste must be conducted while wearing appropriate PPE to minimize exposure risk. This includes:

    • Chemical-resistant gloves (e.g., nitrile).

    • Safety goggles or a face shield.

    • A laboratory coat.

  • Operations should be performed within a well-ventilated area, such as a certified chemical fume hood, to prevent the inhalation of dust or vapors.

• Waste Segregation and Labeling:

  • Delavinone waste must be segregated from all other laboratory waste streams, including general refuse, sharps, and other chemical or biological wastes.

  • The waste container must be clearly and accurately labeled. The label should include:

    • The chemical name: "Delavinone"

    • The words: "Hazardous Waste – Caution: Unknown Hazards"

    • Accumulation start date.

    • The name and contact information of the responsible researcher or laboratory.

• Storage:

  • The sealed and labeled container of Delavinone waste should be stored in a designated and secure hazardous waste accumulation area within the laboratory.

  • This area must be well-ventilated and separate from the main laboratory workspace to minimize the risk of accidental exposure.

• Consultation and Final Disposal:

  • It is mandatory to contact your institution's Environmental Health and Safety (EHS) department or a certified chemical waste disposal contractor for final disposal.

  • Provide the EHS representative with all available information regarding Delavinone.

  • Follow their specific instructions for packaging, pickup, and disposal, which will be in accordance with local, state, and federal regulations. Chemical waste generators are responsible for ensuring that waste is correctly classified and disposed of according to all applicable regulations.[1]

Experimental Protocols and Data

Due to the lack of specific chemical and toxicological data for Delavinone, no experimental protocols for its neutralization or detoxification can be safely recommended. Attempting to chemically alter an unknown substance can lead to dangerous and unpredictable reactions. Consequently, no quantitative data is available for presentation.

Logical Workflow for Disposal

The following diagram outlines the essential decision-making and procedural flow for the safe disposal of an uncharacterized chemical such as Delavinone.

Caption: Procedural workflow for the safe disposal of Delavinone.

This document provides general guidance based on standard laboratory safety principles. It is not a substitute for a substance-specific Safety Data Sheet. Always consult with your institution's Environmental Health and Safety department before disposing of any chemical waste.

References

• 1. fishersci.com [fishersci.com]

Essential Safety and Handling Guide for Delavinone (Delavirdine Mesylate)

This guide provides crucial safety and logistical information for laboratory personnel handling Delavinone, which is presumed to be Delavirdine Mesylate based on available data. Researchers, scientists, and drug development professionals should adhere to these procedures to ensure personal safety and proper disposal.

Hazard Identification and Safety Data Summary

Delavirdine Mesylate is classified as a hazardous substance. The following table summarizes its key hazard information based on the Globally Harmonized System (GHS).

Hazard Classification	GHS Hazard Statement
Acute Toxicity (Oral)	H302: Harmful if swallowed[1]
Acute Toxicity (Dermal)	H312: Harmful in contact with skin[1]
Acute Toxicity (Inhalation)	H332: Harmful if inhaled[1]
Skin Irritation	H315: Causes skin irritation[1]
Eye Irritation	H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity	H335: May cause respiratory irritation[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when handling Delavirdine Mesylate.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected before use and disposed of properly after handling the substance.

• Eye and Face Protection: Use safety glasses with side-shields or chemical safety goggles.

• Skin and Body Protection: A laboratory coat is required. Ensure it is fully buttoned. For procedures with a higher risk of aerosolization or spillage, consider additional protective clothing such as an apron or coveralls.

• Respiratory Protection: If working outside of a ventilated enclosure or if there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary. Ensure good ventilation and exhaustion at the workplace[1].

Operational Plan for Handling

Adherence to a strict operational workflow is essential for minimizing exposure and ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

• Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for Delavirdine Mesylate.

• Work in a well-ventilated area, preferably within a chemical fume hood or other ventilated enclosure, especially when handling the powdered form to avoid dust generation[1].

• Have an emergency plan and necessary spill cleanup materials readily available.

2. Handling the Compound:

• Don the appropriate PPE as outlined above.

• Avoid direct contact with the skin, eyes, and clothing.

• Prevent the formation of dust and aerosols. Use careful weighing and transfer techniques.

• If tablets need to be crushed, this must be done in a controlled environment like a pharmacy C-PEC or a fume hood to prevent dust inhalation[2].

3. Storage:

• Keep the container tightly sealed when not in use[1].

• Store in a cool, dry place, protected from light[3].

• Store away from incompatible materials.

Disposal Plan

Proper disposal of Delavirdine Mesylate and contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Chemical Waste: Unused or waste Delavirdine Mesylate should be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not allow the substance to enter sewers or surface and ground water[1].

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated disposable PPE should be placed in a designated hazardous waste container[2].

• Empty Containers: Empty containers should be triple-rinsed (if appropriate for the container type) with a suitable solvent, and the rinsate collected as hazardous waste. The decontaminated container can then be disposed of according to institutional guidelines.

Workflow for Safe Handling and Disposal of Delavinone

Caption: Workflow for the safe handling and disposal of Delavinone.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. safety.duke.edu [safety.duke.edu]
• 3. hivclinic.ca [hivclinic.ca]